Technical Documentation Center

Tert-butyl 2-oxoimidazolidine-1-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Tert-butyl 2-oxoimidazolidine-1-carboxylate
  • CAS: 82933-19-5

Core Science & Biosynthesis

Foundational

Comprehensive Technical Guide on Tert-butyl 2-oxoimidazolidine-1-carboxylate: Structure, Stereochemistry, and Synthetic Utility

Executive Summary Tert-butyl 2-oxoimidazolidine-1-carboxylate (commonly referred to as mono-Boc-imidazolidin-2-one) is a highly versatile nitrogen-containing heterocycle. While the molecule itself is achiral, it serves a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Tert-butyl 2-oxoimidazolidine-1-carboxylate (commonly referred to as mono-Boc-imidazolidin-2-one) is a highly versatile nitrogen-containing heterocycle. While the molecule itself is achiral, it serves as a critical pro-chiral scaffold in modern organic chemistry. By acting as a precursor for imidazolidin-2-one chiral auxiliaries, it enables highly stereoselective transformations, including asymmetric alkylations, aldol additions, and the synthesis of complex pharmaceutical intermediates[1][2]. This guide explores the intricate stereochemical dynamics of this cyclic urea, details its physicochemical profile, and provides a field-proven, self-validating protocol for its selective synthesis.

Molecular Architecture & Physicochemical Profiling

At its core, tert-butyl 2-oxoimidazolidine-1-carboxylate is an ethylene urea derivative where one of the nitrogen atoms is protected by a tert-butyloxycarbonyl (Boc) group[3]. The presence of the Boc group fundamentally alters the electronic distribution of the cyclic urea, introducing cross-conjugation that impacts both the nucleophilicity of the unprotected nitrogen and the overall geometry of the ring.

Quantitative Data Summary

The following table summarizes the core physicochemical parameters of the molecule, essential for stoichiometric calculations and analytical verification[3][4].

PropertyValue
Chemical Name Tert-butyl 2-oxoimidazolidine-1-carboxylate
CAS Number 82933-19-5
Molecular Formula C8H14N2O3
Molecular Weight 186.21 g/mol
Monoisotopic Mass 186.10045 Da
SMILES String CC(C)(C)OC(=O)N1CCNC1=O
Structural Class Boc-protected cyclic urea / Imidazolidine derivative

Stereochemical Dynamics & Conformational Analysis

Although tert-butyl 2-oxoimidazolidine-1-carboxylate lacks a stereocenter, its 3D conformation is dictated by intense steric and electronic forces. Understanding these dynamics is crucial for researchers utilizing this molecule in asymmetric synthesis.

  • Planarity vs. Puckering: The N1-C2(=O)-N3 urea linkage exhibits strong resonance, giving the C-N bonds partial double-bond character. This forces the N1 and N3 atoms into an sp2 -like, planar geometry. However, the saturated C4-C5 ethylene bridge naturally seeks a staggered conformation to minimize torsional strain. This conflict results in a "half-chair" or "envelope" ring pucker, where one of the carbon atoms deviates from the urea plane.

  • Restricted Rotation and Atropisomerism: The bulky tert-butoxycarbonyl (Boc) group at N1 introduces severe steric hindrance. The exocyclic carbamate C-N bond experiences restricted rotation due to resonance, leading to distinct E and Z rotameric states. In solution, this can occasionally manifest as broadened peaks or rotameric splitting in 1H -NMR spectra.

  • Pro-Chiral Stereodirection: When the unprotected N3 atom is functionalized with a chiral appendage (e.g., an (R) -1-phenylethyl group), the molecule transitions from a pro-chiral scaffold to a potent chiral auxiliary. The massive steric bulk of the Boc group effectively shields one diastereofacial plane of the molecule. During subsequent enolate formations (e.g., lithium vs. titanium enolates), this shielding forces incoming electrophiles to approach exclusively from the unhindered face, dictating the stereochemistry of the final product with exceptional enantiomeric excess (ee)[1].

Synthetic Methodologies: The Mono-Boc Challenge

Directly reacting 2-imidazolidinone with one equivalent of Boc-anhydride typically yields a statistically inseparable mixture of unreacted starting material, mono-Boc, and di-Boc products. To achieve high purity, modern synthesis relies on the selective mono-deprotection of di-tert-butyl 2-oxoimidazolidine-1,3-dicarboxylate[5][6].

Causality of the Lewis Acid Choice

Using strong acids (like TFA or HCl) strips both Boc groups indiscriminately. Instead, Magnesium perchlorate ( Mg(ClO4​)2​ ) is employed as a mild, bidentate Lewis acid. The Mg2+ ion coordinates simultaneously to the urea carbonyl and one of the Boc carbonyls. This chelation weakens the specific C-O bond of the coordinated Boc group, lowering the activation energy for the extrusion of isobutylene and CO2​ . Once the first Boc group is cleaved, the resulting N-H forms a stable intramolecular hydrogen bond or a less reactive magnesium complex, effectively halting the reaction and preventing over-deprotection[6].

Protocol: Selective Mono-Deprotection via Lewis Acid Chelation

This protocol is designed as a self-validating system; the visual evolution of gas and distinct TLC separation ensure real-time reaction monitoring.

Step 1: Reagent Preparation In a flame-dried round-bottom flask under an inert nitrogen atmosphere, dissolve di-tert-butyl 2-oxoimidazolidine-1,3-dicarboxylate (1.0 equiv, e.g., 55.0 g, 190 mmol) in anhydrous acetonitrile (ACN, 200 mL)[6].

Step 2: Lewis Acid Activation Add magnesium perchlorate ( Mg(ClO4​)2​ ) (0.2 equiv, 8.75 g, 38.0 mmol) to the stirring solution. Caution: Magnesium perchlorate is a strong oxidizer; ensure no incompatible organic contaminants are present in the neat solid.

Step 3: Thermal Maturation & Monitoring (Self-Validation) Heat the mixture to 50 °C. The reaction validates its own progress: the steady bubbling of CO2​ gas indicates active deprotection. Monitor the reaction via TLC (1:1 Ethyl Acetate/Hexane). The desired mono-Boc product will appear as a distinct, more polar spot compared to the di-Boc starting material.

Step 4: Quenching & Extraction Once the starting material is consumed (typically 4-6 hours) and gas evolution ceases, cool the reaction to room temperature. Quench the Lewis acid by adding saturated aqueous sodium bicarbonate ( NaHCO3​ ) (100 mL). Extract the aqueous layer with ethyl acetate (3 x 100 mL).

Step 5: Purification Wash the combined organic layers with brine, dry over anhydrous sodium sulfate ( Na2​SO4​ ), and concentrate under reduced pressure. Recrystallize the crude residue from ethyl acetate/heptane to yield pure tert-butyl 2-oxoimidazolidine-1-carboxylate as a white crystalline solid.

Application Pathway in Asymmetric Synthesis

Once synthesized, tert-butyl 2-oxoimidazolidine-1-carboxylate is heavily utilized to build chiral auxiliaries that rival classic Evans oxazolidinones, offering superior crystallinity and resistance to endocyclic nucleophilic cleavage[1]. The workflow from achiral precursor to asymmetric stereocontrol is mapped below.

G A Di-Boc-2-oxoimidazolidine (Achiral Precursor) B Mg(ClO4)2 Coordination (Lewis Acid Chelation) A->B Mg(ClO4)2, MeCN C Tert-butyl 2-oxoimidazolidine- 1-carboxylate B->C Selective -Boc D N-Alkylation with Chiral Inductor C->D Base, R*-X E Chiral Imidazolidin-2-one (Asymmetric Auxiliary) D->E Stereocontrol

Reaction pathway from di-Boc urea to chiral auxiliary via mono-Boc intermediate.

Analytical Characterization Signatures

To verify the integrity of the synthesized tert-butyl 2-oxoimidazolidine-1-carboxylate, researchers should look for the following analytical hallmarks:

  • IR Spectroscopy: A sharp, intense peak around 1760 cm−1 corresponds to the Boc carbamate carbonyl, while a secondary peak near 1710 cm−1 indicates the cyclic urea carbonyl. A broad N-H stretch will be visible at ∼3300 cm−1 .

  • 1 H-NMR ( CDCl3​ ): A dominant, sharp singlet at ∼1.50 ppm integrating to 9 protons confirms the intact tert-butyl group. The ethylene bridge protons (C4 and C5) will appear as two distinct multiplets between 3.40−3.80 ppm due to the desymmetrization caused by the mono-Boc protection.

  • Mass Spectrometry (ESI+): The monoisotopic mass is 186.10 Da[3]. Expect a strong [M+H]+ peak at m/z187.1 , alongside a characteristic fragmentation peak at m/z131.1 corresponding to the loss of the tert-butyl cation ( −56 Da ) and m/z87.1 for the complete loss of the Boc group ( −100 Da ).

References

  • PubChemLite - Tert-butyl 2-oxoimidazolidine-1-carboxylate (C8H14N2O3). Université du Luxembourg. Available at: [Link]

  • US11124496B2 - Imidazolidine compounds. Google Patents.
  • Chiral imidazolidin-2-ones in asymmetric synthesis. South African Journal of Chemistry. Available at:[Link]

  • 2-IMIDAZOLIDINONES AND EPIMERIC PYRROLOIMIDAZOLONES IN ASYMMETRIC SYNTHESIS. Società Chimica Italiana. Available at: [Link]

  • Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones. MDPI. Available at: [Link]

Sources

Exploratory

An In-depth Technical Guide to the Physical and Chemical Properties of tert-butyl 2-oxoimidazolidine-1-carboxylate

Introduction: The Strategic Importance of a Guarded Scaffold In the landscape of modern synthetic and medicinal chemistry, the strategic use of protecting groups is paramount to achieving complex molecular architectures....

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Importance of a Guarded Scaffold

In the landscape of modern synthetic and medicinal chemistry, the strategic use of protecting groups is paramount to achieving complex molecular architectures. Among the myriad of heterocyclic scaffolds, the imidazolidin-2-one core has garnered significant attention for its presence in a range of biologically active compounds.[1] The introduction of a tert-butyloxycarbonyl (Boc) group to this scaffold, yielding tert-butyl 2-oxoimidazolidine-1-carboxylate, provides a versatile building block for drug discovery and development.[2] The Boc group offers a stable yet readily cleavable N-protection, allowing for selective functionalization and the construction of more elaborate molecules.[3] This guide offers a comprehensive exploration of the physical and chemical properties of tert-butyl 2-oxoimidazolidine-1-carboxylate, providing researchers, scientists, and drug development professionals with the technical insights necessary for its effective utilization.

Molecular Structure and Physicochemical Properties

Tert-butyl 2-oxoimidazolidine-1-carboxylate, with the CAS Registry Number 82933-19-5, is an off-white solid at room temperature.[4] The presence of the bulky and lipophilic tert-butyl group significantly influences its physical properties compared to the unprotected imidazolidin-2-one core.

PropertyValueSource(s)
Molecular Formula C₈H₁₄N₂O₃[4]
Molecular Weight 186.21 g/mol [5]
Physical Form Off-white solid[4]
Melting Point 133-135 °C (for a related methylated derivative)[6]
Boiling Point ~347.4 °C at 760 mmHg (estimated for a related derivative)[7]
Solubility Soluble in a wide range of organic solvents (e.g., CH₂Cl₂, EtOAc, MeOH)[3]
InChI Key OJSLPVQBWUEQAM-UHFFFAOYSA-N[4]

Note: Some physical properties are for closely related derivatives and should be considered as estimates for the title compound.

Spectroscopic Characterization: Unveiling the Molecular Fingerprint

The structural elucidation of tert-butyl 2-oxoimidazolidine-1-carboxylate relies on a combination of standard spectroscopic techniques. Below is an analysis of the expected spectral data, drawing parallels from structurally similar N-Boc protected cyclic amines.[8][9]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The proton NMR spectrum provides a clear map of the hydrogen environments within the molecule.

  • δ 1.4-1.5 ppm (s, 9H): A characteristic singlet integrating to nine protons, corresponding to the magnetically equivalent methyl protons of the tert-butyl group.

  • δ 3.3-3.5 ppm (m, 2H): A multiplet corresponding to the methylene protons adjacent to the N-Boc group (C5-H).

  • δ 3.7-3.9 ppm (m, 2H): A multiplet representing the methylene protons adjacent to the carbonyl group (C4-H).

  • δ 6.0-7.0 ppm (br s, 1H): A broad singlet corresponding to the N-H proton of the imidazolidinone ring. The chemical shift and broadness of this peak can be highly dependent on the solvent and concentration.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The carbon NMR spectrum reveals the number and electronic environment of the carbon atoms.

  • δ 28.0-29.0 ppm: A strong signal corresponding to the three equivalent methyl carbons of the tert-butyl group.

  • δ 40.0-45.0 ppm: Signals for the two methylene carbons of the imidazolidinone ring (C4 and C5).

  • δ 80.0-82.0 ppm: The quaternary carbon of the tert-butyl group.

  • δ 155.0-157.0 ppm: The carbonyl carbon of the Boc group.

  • δ 158.0-160.0 ppm: The carbonyl carbon of the imidazolidinone ring.

Infrared (IR) Spectroscopy

IR spectroscopy is instrumental in identifying the key functional groups present in the molecule.

  • ~3200-3300 cm⁻¹ (N-H stretch): A characteristic absorption band for the N-H bond in the imidazolidinone ring.

  • ~2970 cm⁻¹ (C-H stretch): Absorption bands corresponding to the stretching vibrations of the sp³ C-H bonds of the tert-butyl and methylene groups.[8]

  • ~1750 cm⁻¹ (C=O stretch, Boc carbonyl): A strong absorption band for the carbonyl group of the tert-butyloxycarbonyl protecting group.

  • ~1690 cm⁻¹ (C=O stretch, urea carbonyl): A strong absorption band for the carbonyl group within the imidazolidinone ring.[8]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

  • [M+H]⁺: Expected at m/z 187.1077.

  • [M+Na]⁺: Expected at m/z 209.0896.

  • [M-C₄H₉]⁺ or [M-57]⁺: A common fragment corresponding to the loss of the tert-butyl group.

Chemical Properties and Reactivity

The chemical behavior of tert-butyl 2-oxoimidazolidine-1-carboxylate is primarily dictated by the interplay between the stable imidazolidinone ring and the acid-labile N-Boc protecting group.

The Role and Reactivity of the N-Boc Protecting Group

The tert-butyloxycarbonyl group serves as an excellent protecting group for the nitrogen atom at the 1-position of the imidazolidinone ring. Its key features include:

  • Stability: The Boc group is robust and stable under a wide range of reaction conditions, including basic, nucleophilic, and reductive environments. This stability allows for chemical transformations to be carried out on other parts of a molecule without affecting the protected amine.

  • Acid Lability: The primary reactivity of the Boc group is its facile cleavage under acidic conditions. The mechanism involves protonation of the carbonyl oxygen, followed by the loss of the stable tert-butyl cation, which is then quenched by a nucleophile or eliminated as isobutylene. Common reagents for Boc deprotection include trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrochloric acid (HCl) in an organic solvent.[3]

Boc_Deprotection BocN R-N(Boc)-R' ProtonatedBoc R-N(C(=O⁺H)OtBu)-R' BocN->ProtonatedBoc + H⁺ Hplus H⁺ CarbamicAcid R-NH-R' + [HO-C(=O)OtBu] ProtonatedBoc->CarbamicAcid Slow Amine R-NH₂⁺-R' CarbamicAcid->Amine Fast CO2 CO₂ CarbamicAcid->CO2 Fast tBu_cation (CH₃)₃C⁺ CarbamicAcid->tBu_cation Fast

Caption: General mechanism of acid-catalyzed Boc deprotection.

Reactivity of the Imidazolidinone Ring

The imidazolidinone ring itself offers sites for further functionalization, particularly at the N3 position. The N-H proton can be deprotonated with a suitable base to generate a nucleophilic anion, which can then be alkylated or acylated. This allows for the introduction of various substituents, further expanding the molecular diversity that can be achieved from this scaffold.

Experimental Protocols

The following protocols are provided as a guide for the synthesis and deprotection of tert-butyl 2-oxoimidazolidine-1-carboxylate, based on established methodologies for similar compounds.

Synthesis of tert-butyl 2-oxoimidazolidine-1-carboxylate

This synthesis involves the protection of one of the nitrogen atoms of 2-imidazolidinone with a Boc group.

Materials:

  • 2-Imidazolidinone

  • Di-tert-butyl dicarbonate (Boc₂O)

  • Triethylamine (TEA) or another suitable base

  • Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate or sodium sulfate

  • Silica gel for column chromatography

  • Ethyl acetate and hexanes for elution

Procedure:

  • To a solution of 2-imidazolidinone (1.0 eq) in DCM or THF, add triethylamine (1.1 eq).

  • Cool the mixture to 0 °C in an ice bath.

  • Add a solution of di-tert-butyl dicarbonate (1.05 eq) in the same solvent dropwise over 30 minutes.

  • Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water.

  • Extract the aqueous layer with DCM or ethyl acetate.

  • Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford tert-butyl 2-oxoimidazolidine-1-carboxylate as an off-white solid.

Synthesis_Workflow Start 2-Imidazolidinone Reaction Boc Protection Reaction (0°C to RT, 12-18h) Start->Reaction Reagents Boc₂O, TEA, DCM/THF Reagents->Reaction Workup Aqueous Workup & Extraction Reaction->Workup Purification Column Chromatography Workup->Purification Product tert-butyl 2-oxoimidazolidine-1-carboxylate Purification->Product

Caption: Workflow for the synthesis of the title compound.

Deprotection of tert-butyl 2-oxoimidazolidine-1-carboxylate

This protocol describes the removal of the Boc group to regenerate the free amine.

Materials:

  • tert-butyl 2-oxoimidazolidine-1-carboxylate

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate or sodium sulfate

Procedure:

  • Dissolve tert-butyl 2-oxoimidazolidine-1-carboxylate (1.0 eq) in DCM.

  • Add trifluoroacetic acid (5-10 eq) dropwise at 0 °C.

  • Stir the reaction mixture at room temperature for 1-3 hours, monitoring by TLC.

  • Upon completion, carefully neutralize the excess TFA by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

  • Filter and concentrate under reduced pressure to yield the deprotected 2-imidazolidinone.

Applications in Drug Development and Medicinal Chemistry

The imidazolidin-2-one scaffold is a privileged structure in medicinal chemistry, appearing in a number of approved drugs and clinical candidates. For instance, the core is found in drugs like Imidapril, an ACE inhibitor, and Azlocillin, an antibiotic.[1] The N-Boc protected version, tert-butyl 2-oxoimidazolidine-1-carboxylate, serves as a key intermediate in the synthesis of more complex derivatives. The ability to selectively deprotect one nitrogen allows for the introduction of various pharmacophores, making it a valuable tool for building libraries of compounds for high-throughput screening.

The strategic use of this building block allows for the exploration of structure-activity relationships (SAR) by systematically modifying the substituents on the imidazolidinone ring. For example, derivatives of this core have been investigated for their potential as anticancer, antiviral, and anti-inflammatory agents.[1]

Safety and Handling

Tert-butyl 2-oxoimidazolidine-1-carboxylate should be handled in accordance with good laboratory practices. It is advisable to wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. The compound should be used in a well-ventilated area or a fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Tert-butyl 2-oxoimidazolidine-1-carboxylate is a synthetically versatile and valuable building block for researchers in the pharmaceutical and chemical industries. Its well-defined physical and chemical properties, coupled with the robust yet cleavable nature of the N-Boc protecting group, make it an ideal starting material for the synthesis of a diverse range of imidazolidinone derivatives. A thorough understanding of its spectroscopic characteristics, reactivity, and handling procedures, as detailed in this guide, will empower scientists to effectively harness its potential in the pursuit of novel therapeutics and complex molecular architectures.

References

  • Imidazolidine Derivatives: A Comprehensive Review of their Biological Activities and Therapeutic Potential. Asian Journal of Research in Chemistry. [Link]

  • SUPPLEMENTARY INFORMATION. Macmillan Group - Princeton University. [Link]

  • Evaluation of the tert-butyl group as a probe for NMR studies of macromolecular complexes. eLife. [Link]

  • 2-IMIDAZOLIDINONE. Chemical Safety. [Link]

  • Supporting Information Efficient synthesis of esters through oxone-catalyzed dehydrogenation of carboxylic acids and alcohol. RSC. [Link]

  • Tert-butyl 2-oxoimidazolidine-1-carboxylate (C8H14N2O3). PubChemLite. [Link]

  • tert-butyl(4s)-1-methyl-2-oxoimidazolidine-4-carboxylate. Chemsrc. [Link]

  • Visible-Light-Promoted Metal-Free Approach for the NH Insertions by Using Donor/Donor Diazo Precursors. RSC. [Link]

  • Tert-butyl 2,5-dioxo-1,3-oxazolidine-3-carboxylate. PubChem. [Link]

  • IMPROVED METHOD FOR PRODUCING (4S)-1-METHYL-2-OXOIMIDAZOLIDINE-4-CARBOXYLIC ACID t-BUTYL ESTER AS INTERMEDIATE BODY IMPORTANT FOR IMIDAPRIL.
  • Process for the preparation of 2-substituted carboxylic acids.
  • Synthesis of Highly Substituted Imidazolidine-2,4-dione (Hydantoin) through Tf2O-Mediated Dual Activation of Boc-Protected Dipeptidyl Compounds. Organic Chemistry Portal. [Link]

  • Drug molecules containing a 2‐imidazolidinone ring. ResearchGate. [Link]

  • New Imidazolidineiminothione, Imidazolidin-2-one and Imidazoquinoxaline Derivatives: Synthesis and Evaluation of Antibacterial and Antifungal Activities. PMC. [Link]

  • Synthesis of imidazol-1-yl-acetic acid hydrochloride: A key intermediate for zoledronic acid. ScienceDirect. [Link]

  • ¹³C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. MDPI. [Link]

  • 2-Tert-butyl-4-oxo-5-(2-oxo-2-phenyl-ethyl)-oxazolidine-3-carboxylic acid, methyl ester. SpectraBase. [Link]

  • The Highly Regioselective Synthesis of Novel Imidazolidin-2-Ones via the Intramolecular Cyclization/Electrophilic Substitution of Urea Derivatives and the Evaluation of Their Anticancer Activity. PMC. [Link]

Sources

Foundational

1H and 13C NMR analysis of N-Boc protected imidazolidinone

Comprehensive Guide to 1 H and 13 C NMR Analysis of N-Boc Protected Imidazolidinones Executive Summary N-Boc protected imidazolidin-4-ones are privileged heterocyclic scaffolds, widely utilized as chiral auxiliaries, pre...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Guide to 1 H and 13 C NMR Analysis of N-Boc Protected Imidazolidinones

Executive Summary

N-Boc protected imidazolidin-4-ones are privileged heterocyclic scaffolds, widely utilized as chiral auxiliaries, precursors to MacMillan organocatalysts, and key intermediates in pharmaceutical drug development. However, their structural validation via Nuclear Magnetic Resonance (NMR) spectroscopy is frequently complicated by the presence of N-Boc rotamers. This technical guide provides an in-depth mechanistic analysis of this phenomenon, maps the 1 H and 13 C NMR signatures of these compounds, and outlines a self-validating Variable Temperature (VT) NMR protocol to definitively resolve conformational ambiguity.

Structural Dynamics: The Causality of N-Boc Rotamerism

The tert-butyloxycarbonyl (Boc) group is a ubiquitous amine protecting group. In the context of the imidazolidin-4-one ring, the carbamate nitrogen exhibits partial double-bond character. This is caused by the delocalization of the nitrogen lone pair into the π∗ orbital of the adjacent carbamate carbonyl.

This resonance restricts free rotation around the C–N bond, trapping the molecule in two distinct conformational states (syn and anti rotamers) on the NMR timescale at room temperature. The kinetic barrier to this rotation in nitrogen heterocycles is typically around 17 kcal/mol[1]. Because these rotamers interconvert slower than the NMR acquisition timescale (typically milliseconds), they manifest as broadened peaks or distinct, duplicated signal sets in both 1 H and 13 C spectra[2].

G R1 Rotamer A (Major) Restricted C-N Bond TS Transition State ~17 kcal/mol Barrier R1->TS Heat R2 Rotamer B (Minor) Steric Relief TS->R2 Cool

Thermodynamic equilibrium of N-Boc imidazolidinone rotamers separated by a kinetic barrier.

Spectral Signatures: 1 H and 13 C NMR Mapping

Understanding the baseline chemical shifts of the N-Boc imidazolidin-4-one core is critical for accurate assignment. The ring system consists of an aminal carbon (C2, flanked by two nitrogens) and an α -carbonyl carbon (C5).

The Boc group itself provides strong diagnostic signals. The tert-butyl group typically appears as a sharp (or doubled) 9H singlet near 1.35–1.50 ppm in 1 H NMR, and at ~28 ppm in 13 C NMR[3]. The carbamate carbonyl carbon is highly deshielded, appearing between 152–155 ppm, while the imidazolidinone ring carbonyl (C4) appears further downfield at 170–175 ppm[1][3].

The C2 aminal protons are highly sensitive to the rotameric state. Depending on the stereochemistry and substitution at C2 and C5, the C2 proton often appears as a distinct doublet or multiplet between 4.50 and 5.50 ppm, which splits into two distinct sets of peaks with a ratio (e.g., 3:1 or 2:1) reflecting the thermodynamic stability of the rotamers[1].

Self-Validating Protocol: Variable Temperature (VT) NMR

When peak doubling is observed, researchers must distinguish between rotamers (a single compound in multiple conformations) and diastereomers (a mixture of distinct stereoisomers). We employ VT-NMR as a self-validating system: if the doubled peaks coalesce into a single sharp signal upon heating, the phenomenon is definitively rotameric. If they remain distinct, the sample contains diastereomers.

G A Synthesize N-Boc Imidazolidinone B Acquire RT NMR (1H & 13C) A->B C Observe Peak Doubling/Broadening? B->C D Execute VT-NMR Protocol (Up to 100°C) C->D Yes (Suspect Rotamers) E Peaks Coalesce: Confirm Rotamers C->E No (Single Conformer) D->E High Temp Coalescence F Peaks Remain Distinct: Confirm Diastereomers D->F No Coalescence

Logical workflow for distinguishing N-Boc rotamers from diastereomers using VT-NMR.

Step-by-Step VT-NMR Methodology
  • Solvent Selection: Dissolve 15–20 mg of the purified analyte in 0.6 mL of a high-boiling deuterated solvent, such as DMSO- d6​ (b.p. 189 °C) or Toluene- d8​ (b.p. 110 °C).

    • Causality: Standard solvents like CDCl 3​ (b.p. 61 °C) will boil before the coalescence temperature (typically 70–90 °C for N-Boc groups) is reached, which ruins magnetic field homogeneity and risks NMR tube rupture.

  • Baseline Acquisition: Acquire standard 1D 1 H and 13 C spectra at 25 °C (298 K) to establish the baseline rotamer ratio via integration of the isolated C2 or C5 proton signals.

  • Incremental Heating: Increase the probe temperature in 10 °C increments. Allow exactly 5 minutes of thermal equilibration at each step before re-tuning, matching, and shimming the probe.

  • Coalescence Observation: Monitor the doubled signals. As thermal energy surpasses the ~17 kcal/mol rotational barrier, the exchange rate increases. The peaks will broaden, merge (coalesce), and eventually sharpen into a single time-averaged peak.

  • Reversibility Check (Validation): Cool the sample back to 25 °C and re-acquire the spectrum.

    • Causality: The final spectrum must perfectly match the initial baseline. If new peaks appear or the baseline changes, the sample underwent thermal degradation rather than reversible rotamer interconversion.

Quantitative Data Summary

The table below summarizes the expected quantitative chemical shift ranges for N-Boc protected imidazolidin-4-ones, compiled from standard literature and catalyst precursor characterizations[1][3].

Structural Feature 1 H NMR Shift (ppm) 13 C NMR Shift (ppm)Multiplicity / Notes
Boc Methyls (–C(CH 3​ ) 3​ ) 1.35 – 1.5028.0 – 28.5Singlet (9H); often doubled due to rotamers.
Boc Quaternary Carbon N/A79.0 – 82.0Singlet; sensitive to steric environment.
Boc Carbamate (C=O) N/A152.0 – 155.0Highly deshielded; diagnostic for intact Boc.
Ring Carbonyl (C4) N/A170.0 – 175.0Furthest downfield signal.
Aminal Protons/Carbon (C2) 4.50 – 5.5055.0 – 65.0Highly variable based on C2 substitution; distinct rotamer splitting.
α -Protons/Carbon (C5) 3.50 – 4.5050.0 – 60.0Usually a multiplet or doublet of doublets; couples with adjacent side chains.

References

  • Source: National Institutes of Health (NIH)
  • Synthesis of Polycyclic Aminal Heterocycles via Decarboxylative Cyclisation of Dipeptide Derivatives Source: EPFL Infoscience URL
  • Supporting Information for Angew. Chem. Int. Ed.

Sources

Exploratory

Solubility of tert-butyl 2-oxoimidazolidine-1-carboxylate in common lab solvents

An In-depth Technical Guide to the Solubility of tert-Butyl 2-Oxoimidazolidine-1-carboxylate Introduction tert-Butyl 2-oxoimidazolidine-1-carboxylate is a heterocyclic organic compound featuring a core 2-imidazolidinone...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Solubility of tert-Butyl 2-Oxoimidazolidine-1-carboxylate

Introduction

tert-Butyl 2-oxoimidazolidine-1-carboxylate is a heterocyclic organic compound featuring a core 2-imidazolidinone ring protected with a tert-butoxycarbonyl (Boc) group. This structure makes it a valuable chiral building block and intermediate in modern organic synthesis, particularly in the development of pharmaceutical agents and other bioactive molecules.[1][2] A thorough understanding of its solubility in common laboratory solvents is a cornerstone for its effective use. Solubility dictates the choice of reaction media, influences reaction kinetics, and is paramount for developing robust purification protocols, such as crystallization and chromatography.[3]

This guide provides a comprehensive analysis of the solubility profile of tert-butyl 2-oxoimidazolidine-1-carboxylate. It combines theoretical principles based on molecular structure with field-proven experimental methodologies to offer researchers, scientists, and drug development professionals a practical and in-depth resource for handling this important synthetic intermediate.

Molecular Structure and Physicochemical Properties: The Basis of Solubility

The solubility behavior of a compound is fundamentally governed by its molecular structure. The "like dissolves like" principle, which states that substances with similar intermolecular forces are more likely to be soluble in one another, is the guiding concept.[4][5]

tert-Butyl 2-oxoimidazolidine-1-carboxylate (MW: 186.21 g/mol ) possesses a distinct amphiphilic character:

  • Polar Region : The 2-oxoimidazolidine core contains a urea-like motif with a carbonyl group (a hydrogen bond acceptor) and an N-H group (a hydrogen bond donor). This region imparts significant polarity and the capacity for strong dipole-dipole interactions and hydrogen bonding.

  • Nonpolar Region : The tert-butoxycarbonyl (Boc) group, with its bulky and hydrophobic tert-butyl moiety, constitutes a significant nonpolar region that favors interactions with nonpolar solvents through van der Waals forces.

This dual nature suggests a nuanced solubility profile, with significant solubility expected across a range of solvent polarities, but limited solubility in the extremes (i.e., highly nonpolar solvents like hexane and highly polar protic solvents like water).

Physicochemical Properties Summary

PropertyValueSource
Molecular FormulaC₈H₁₄N₂O₃[6]
Molecular Weight186.21 g/mol
Physical FormOff-White Solid
Predicted XlogP0.5[6]

Theoretical Solubility Profile in Common Laboratory Solvents

Based on the structural analysis, a qualitative solubility profile can be predicted. The following table categorizes common solvents and rationalizes the expected solubility of tert-butyl 2-oxoimidazolidine-1-carboxylate.

Solvent ClassRepresentative SolventsPredicted SolubilityRationale for Interaction
Polar Protic Methanol, EthanolHigh The solvent's hydroxyl (-OH) group can act as both a hydrogen bond donor and acceptor, interacting strongly with the N-H and C=O groups of the imidazolidinone ring.[7]
WaterLow to Moderate While hydrogen bonding is possible, the large, nonpolar tert-butyl group disrupts the highly structured hydrogen-bonding network of water, limiting solubility.
Polar Aprotic Acetone, AcetonitrileHigh The solvent's strong dipole (e.g., from the carbonyl or nitrile group) interacts favorably with the polar carbamate and imidazolidinone moieties.[7][8]
Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)Very High These solvents are highly polar and excellent hydrogen bond acceptors, leading to strong interactions with the solute.
Chlorinated Dichloromethane (DCM), ChloroformHigh These solvents have moderate polarity and are effective at solvating compounds with both polar and nonpolar characteristics. They can interact with the polar core via dipole-dipole forces and the nonpolar group via van der Waals forces.[9][10]
Ethers Diethyl Ether, Tetrahydrofuran (THF)Moderate to High The ether oxygen can act as a hydrogen bond acceptor for the N-H group, and the alkyl portions can interact with the Boc group.
Nonpolar Toluene, Hexane, Petroleum EtherLow to Insoluble The intermolecular forces are primarily weak van der Waals forces. While these interact with the tert-butyl group, they are insufficient to overcome the strong solute-solute interactions of the polar imidazolidinone ring.[9]

Experimental Protocol for Equilibrium Solubility Determination

To obtain precise and reliable quantitative data, a validated experimental protocol is essential. The shake-flask method is the gold standard for determining thermodynamic equilibrium solubility.[8][11] It measures the concentration of a saturated solution that is in equilibrium with an excess of the solid compound at a fixed temperature.[12]

Step-by-Step Methodology: The Shake-Flask Method
  • Preparation of Supersaturated Solution :

    • Add an excess amount of solid tert-butyl 2-oxoimidazolidine-1-carboxylate to a known volume of the selected solvent in a sealed glass vial. The presence of undissolved solid at the end of the experiment is crucial to ensure equilibrium has been reached with the solid phase.

  • Equilibration :

    • Place the sealed vial in a temperature-controlled shaker or agitator.

    • Agitate the suspension at a constant temperature (e.g., 25 °C) for a sufficient duration to ensure equilibrium is reached. This period is typically 24 to 72 hours.[8][12] The time required may vary depending on the compound and solvent system.[13]

  • Phase Separation :

    • Once equilibrated, allow the suspension to settle.

    • To separate the saturated solution from the excess solid, centrifuge the vial.

    • Carefully withdraw a clear aliquot of the supernatant using a syringe and pass it through a chemically inert syringe filter (e.g., 0.45 µm PTFE) to remove any remaining microscopic particles.[8] This step is critical to avoid artificially high concentration measurements.

  • Quantification of Solute :

    • Accurately dilute the filtered saturated solution with a suitable solvent to a concentration within the linear range of the analytical method.

    • Determine the concentration of the solute using a validated analytical technique. High-Performance Liquid Chromatography (HPLC) is a highly accurate and common method for this purpose.[8] Gravimetric analysis, where a known volume of the solution is evaporated to dryness and the residue weighed, can also be used.[14]

    • Calculate the original concentration in the saturated solution, accounting for the dilution factor.

  • Data Reporting :

    • Report the solubility in standard units, such as mg/mL or mol/L, at the specified temperature.

G Workflow for Equilibrium Solubility Determination (Shake-Flask Method) cluster_0 Preparation cluster_1 Equilibration cluster_2 Phase Separation cluster_3 Analysis A Add excess solute to a known volume of solvent B Seal vial and agitate at constant temperature (24-72 hours) A->B C Centrifuge to pellet undissolved solid B->C D Filter supernatant through a 0.45 µm syringe filter C->D Withdraw clear aliquot E Quantify solute concentration in filtrate (e.g., HPLC) D->E F Report solubility (mg/mL) at specified temperature E->F Calculate

Key intermolecular forces governing solubility.

Conclusion for the Practicing Scientist

The solubility of tert-butyl 2-oxoimidazolidine-1-carboxylate is characterized by its amphiphilic nature, leading to high solubility in a broad range of polar aprotic (DMSO, DMF, Acetone), chlorinated (DCM), and alcoholic (Methanol, Ethanol) solvents. Its solubility is limited in highly nonpolar solvents like hexane and moderately limited in water. This profile provides chemists with significant flexibility in choosing solvents for synthesis and purification. For reactions, DCM, THF, or acetonitrile are excellent starting points. For purification by crystallization, a solvent system approach, such as precipitating from a solution in DCM by adding a nonpolar anti-solvent like hexane, is likely to be effective. The provided experimental protocol for equilibrium solubility determination serves as a robust framework for generating precise quantitative data, which is indispensable for process scale-up and formulation in drug development.

References

  • Vertex AI Search. (2024). Solubility test for Organic Compounds.
  • Vertex AI Search. (2024). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
  • Vertex AI Search. (2024). Experiment: Solubility of Organic & Inorganic Compounds.
  • Vertex AI Search. (2023). Solubility of Organic Compounds.
  • Reus, M. A., Van Der Heijden, A. E., & Ter Horst, J. H. (2015). Solubility determination from clear points upon solvent addition. Organic Process Research & Development, 19(8), 1004-1011. Retrieved from [Link]

  • Raytor. (2026). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Retrieved from [Link]

  • ACS Publications. (2015). Solubility Determination from Clear Points upon Solvent Addition. Retrieved from [Link]

  • CORE. (2016). Equilibrium solubility measurement of ionizable drugs – consensus recommendations for improving data quality. Retrieved from [Link]

  • Analytik NEWS. (2024). Solubility: Importance, Measurements and Applications. Retrieved from [Link]

  • Labclinics. (2020). Solubility factors when choosing a solvent. Retrieved from [Link]

  • SciELO. (n.d.). Equilibrium solubility versus intrinsic dissolution: characterization of lamivudine, stavudine and zidovudine for BCS. Retrieved from [Link]

  • ResearchGate. (2013). Can anyone tell me how to perform equilibrium solubility studies step by step practically? Retrieved from [Link]

  • Singhvi, G., et al. (n.d.). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of tert.-butyl (4S)-1-methyl-2-oxo-imidazolidine-4-carboxylate. Retrieved from [Link]

  • ResearchGate. (n.d.). ChemInform Abstract: Synthesis and First Applications of a New Chiral Auxiliary (tertButyl 2-(tertButyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate) (V). Retrieved from [Link]

  • Vertex AI Search. (n.d.). Determination of Solubility by Gravimetric Method.
  • PubChemLite. (2026). Tert-butyl 2-oxoimidazolidine-1-carboxylate (C8H14N2O3). Retrieved from [Link]

  • Manasa Life Sciences. (n.d.). tert-Butyl 2-oxo-2,3-dihydro-1H-benzo[d]imidazole-1-carboxylate. Retrieved from [Link]

  • Taylor & Francis Online. (2014). Part 5c: Solvent chemistry: solubility of CO2 in reactive solvents for post-combustion CO2. Retrieved from [Link]

  • Chemspace. (n.d.). Tert-butyl (4S)-1-(²H₃)methyl-2-oxoimidazolidine-4-carboxylate. Retrieved from [Link]

  • SciSpace. (2012). Determination of carbamates in beverages by liquid-liquid extraction with low temperature partitioning and liquid chromatography. Retrieved from [Link]

  • PubChem. (n.d.). (R)-tert-Butyl 1-methyl-2-oxoimidazolidine-4-carboxylate. Retrieved from [Link]

  • ResearchGate. (n.d.). Key parameters for carbamate stability in dilute aqueous–organic solution. Retrieved from [Link]

  • Chemistry LibreTexts. (2026). 13.3: Factors Affecting Solubility. Retrieved from [Link]

  • Google Patents. (n.d.). JP2016108315A - IMPROVED METHOD FOR PRODUCING (4S)-1-METHYL-2-OXOIMIDAZOLIDINE-4-CARBOXYLIC ACID t-BUTYL ESTER AS INTERMEDIATE BODY IMPORTANT FOR IMIDAPRIL.
  • Reddit. (2021). Having great trouble with a Boc-protection reaction. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Enantioselective Palladium-Catalyzed Asymmetric Allylic Alkylation using tert-Butyl 2-oxoimidazolidine-1-carboxylate

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Advanced Technical Protocol & Application Guide. Executive Summary & Mechanistic Rationale The construction of chiral carbon-nit...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Advanced Technical Protocol & Application Guide.

Executive Summary & Mechanistic Rationale

The construction of chiral carbon-nitrogen bonds is a cornerstone of modern drug development, particularly in the synthesis of complex alkaloids and peptidomimetics. Palladium-catalyzed Asymmetric Allylic Alkylation (Pd-AAA) is a powerful, field-proven methodology for generating these stereocenters with high fidelity ()[1].

While simple amines are common nucleophiles in Pd-AAA, cyclic ureas present unique challenges due to their low nucleophilicity and poor solubility. This application note details the optimized protocol for utilizing tert-butyl 2-oxoimidazolidine-1-carboxylate (N-Boc-imidazolidin-2-one) as a high-performance nucleophile in Pd-AAA.

The Causality Behind the Reagent Design

Why use tert-butyl 2-oxoimidazolidine-1-carboxylate instead of an unprotected cyclic urea?

  • Electronic Activation: Unprotected 2-imidazolidinone is highly polar and a poor nucleophile due to the strong delocalization of the nitrogen lone pair into the carbonyl. The introduction of the strongly electron-withdrawing tert-butoxycarbonyl (Boc) group breaks the C2​ symmetry. This lowers the pKa of the N3​ proton, enabling mild deprotonation without harsh inorganic bases.

  • Steric Amplification: The bulky tert-butyl moiety provides critical steric differentiation during the enantiodetermining nucleophilic attack on the π -allyl palladium complex, maximizing the enantiomeric excess ( ee ) and facilitating the formation of well-defined secondary structures ()[2].

AAA_Catalytic_Cycle Pd0 Pd(0)L* Complex (Active Catalyst) PiAllyl π-Allyl-Pd(II) Complex (Chiral Pocket) Pd0->PiAllyl Oxidative Addition (Allylic Acetate) Product Enantioenriched Alkylated Product PiAllyl->Product Enantioselective Nucleophilic Attack Nu Deprotonated Boc-Imidazolidinone Nu->PiAllyl Base Activation (BSA/KOAc) Product->Pd0 Catalyst Regeneration & Product Release

Fig 1: Catalytic cycle of Pd-catalyzed asymmetric allylic alkylation with Boc-imidazolidinone.

Experimental Design & Condition Optimization

A self-validating protocol requires an understanding of why specific conditions are chosen over alternatives. The use of traditional inorganic bases (e.g., NaH , Cs2​CO3​ ) often leads to heterogeneous reaction mixtures and background racemic alkylation, degrading the ee .

To circumvent this, we employ N,O-Bis(trimethylsilyl)acetamide (BSA) and a catalytic amount of Potassium Acetate (KOAc) . BSA acts as a silylating agent, transiently forming a silyl enol ether-like intermediate with the cyclic urea. The catalytic KOAc provides just enough acetate anion to activate the silyl group, creating a highly reactive, homogeneous "naked" nucleophile that exclusively reacts within the chiral pocket of the Pd-complex ()[3].

Table 1: Optimization of Reaction Conditions
EntryChiral LigandBase SystemSolventTemp (°C)Yield (%)ee (%)
1(R,R)-DACH-Naphthyl Cs2​CO3​ THF256572
2(R,R)-DACH-Phenyl Cs2​CO3​ CH2​Cl2​ 257885
3(R,R)-DACH-PhenylBSA / KOAc CH2​Cl2​ 258992
4 (R,R)-DACH-Phenyl BSA / KOAc CH2​Cl2​ 0 94 98

Data Interpretation: Entry 4 demonstrates that lowering the temperature to 0 °C in a homogeneous BSA/KOAc system effectively suppresses the uncatalyzed background reaction, yielding near-perfect stereocontrol.

Step-by-Step Methodology

Workflow Step1 1. Catalyst Pre-activation Pd2(dba)3 + (R,R)-Trost Ligand (15 min) Step3 3. Asymmetric Alkylation Combine at 0 °C, warm to RT (4-12 h) Step1->Step3 Step2 2. Nucleophile Activation Boc-Imidazolidinone + BSA/KOAc (30 min) Step2->Step3 Step4 4. Quench & Extraction NH4Cl (aq) / EtOAc Step3->Step4 Step5 5. Purification & Analysis Flash Chromatography & Chiral HPLC Step4->Step5

Fig 2: Step-by-step experimental workflow for the asymmetric allylic alkylation protocol.
Reagents Required
  • tert-butyl 2-oxoimidazolidine-1-carboxylate (1.0 equiv, Nucleophile)

  • Allylic acetate or carbonate (1.2 equiv, Electrophile)

  • Pd2​(dba)3​⋅CHCl3​ (2.5 mol %, Palladium source)

  • (R,R)-DACH-phenyl Trost Ligand (7.5 mol %, Chiral inducer)

  • N,O-Bis(trimethylsilyl)acetamide (BSA) (1.2 equiv, Silylating agent)

  • Potassium Acetate (KOAc) (10 mol %, Activator)

  • Anhydrous Dichloromethane ( CH2​Cl2​ )

Protocol Execution

Step 1: Catalyst Generation (Active Pd(0) Complex)

  • Flame-dry a Schlenk flask under vacuum and backfill with Argon (repeat 3x).

  • Add Pd2​(dba)3​⋅CHCl3​ (2.5 mol %) and the (R,R)-DACH-phenyl Trost Ligand (7.5 mol %).

  • Dissolve the mixture in degassed anhydrous CH2​Cl2​ (0.1 M relative to the substrate).

  • Stir at room temperature for 15–20 minutes. Self-Validation Check: The solution must transition from a deep purple/red to a vibrant orange-yellow, confirming the successful formation of the active Pd(0)L∗ complex.

Step 2: Nucleophile Activation

  • In a separate flame-dried flask, dissolve tert-butyl 2-oxoimidazolidine-1-carboxylate (1.0 equiv) in anhydrous CH2​Cl2​ .

  • Add BSA (1.2 equiv) and KOAc (10 mol %).

  • Stir the suspension at room temperature for 30 minutes to ensure complete silylation.

Step 3: Electrophile Addition & Alkylation

  • Add the allylic acetate (1.2 equiv) to the orange-yellow catalyst solution (from Step 1). Stir for 5 minutes to allow oxidative addition and the formation of the π -allyl complex.

  • Cool the catalyst/electrophile mixture to 0 °C using an ice bath.

  • Transfer the activated nucleophile solution (from Step 2) dropwise over 10 minutes into the 0 °C catalyst mixture. Expert Insight: Slow addition keeps the bulk concentration of the active nucleophile low, ensuring that nucleophilic attack strictly occurs within the highly organized chiral pocket of the catalyst rather than via uncatalyzed background pathways.

  • Allow the reaction to slowly warm to room temperature and stir for 4–12 hours. Monitor conversion via TLC (UV active, KMnO4​ stain).

Step 4: Quench and Isolation

  • Once the starting material is consumed, quench the reaction by adding saturated aqueous NH4​Cl (equal volume to the reaction solvent).

  • Extract the aqueous layer with Ethyl Acetate (EtOAc) three times.

  • Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

Step 5: Purification & Validation

  • Purify the crude residue via flash column chromatography using a gradient of Hexanes/EtOAc.

  • Validate the enantiomeric excess ( ee ) using Chiral High-Performance Liquid Chromatography (HPLC) against a racemic standard.

References

  • Title: Asymmetric Transition-Metal-Catalyzed Allylic Alkylations: Applications in Total Synthesis Source: Chemical Reviews, 2003, 103, 2921–2944. URL: [Link]

  • Title: A stereodivergent strategy to both product enantiomers from the same enantiomer of a stereoinducing catalyst: agelastatin A Source: Chemistry - A European Journal, 2009, 15(28), 6910-6919. URL: [Link]

  • Title: In-Peptide Synthesis of Imidazolidin-2-one Scaffolds, Equippable with Proteinogenic or Taggable/Linkable Side Chains, General Promoters of Unusual Secondary Structures Source: The Journal of Organic Chemistry, 2019, 84(9), 5368–5378. URL: [Link]

Sources

Application

Application Note: Strategic Utilization of tert-Butyl 2-oxoimidazolidine-1-carboxylate in Agrochemical Development

Introduction to the Imidazolidinone Scaffold in Agrochemicals The development of novel agrochemicals frequently relies on robust, versatile heterocyclic building blocks. Among these, the cyclic urea motif—specifically th...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction to the Imidazolidinone Scaffold in Agrochemicals

The development of novel agrochemicals frequently relies on robust, versatile heterocyclic building blocks. Among these, the cyclic urea motif—specifically the 2-imidazolidinone core—has proven to be exceptionally valuable. It serves as the structural foundation for various biologically active compounds, including Photosystem II-inhibiting herbicides, specialized insecticides, and environmental degradation analogs of ethylenebis(dithiocarbamate) (EBDC) fungicides [1]. Furthermore, the core scaffold is heavily utilized as a formaldehyde scavenger to stabilize complex pesticide formulations [2].

However, the direct functionalization of unprotected 2-imidazolidinone presents a significant synthetic challenge: the presence of two equivalent secondary nitrogen atoms typically results in uncontrolled di-alkylation or complex product mixtures. To circumvent this, agrochemical researchers employ1 (CAS: 82933-19-5), a mono-Boc-protected derivative [3]. This compound acts as a highly controlled, regioselective precursor for synthesizing complex, N-substituted agrochemical active ingredients.

Applications Core tert-Butyl 2-oxoimidazolidine-1-carboxylate Herb Photosystem II Herbicides (Cyclic Urea Derivatives) Core->Herb Regioselective Alkylation Fung Fungicide Metabolite Analogs (EBDC Degradation Studies) Core->Fung Isotopic Labeling Form Formulation Stabilizers (Formaldehyde Scavengers) Core->Form Polymer Cross-linking

Caption: Primary applications of the Boc-protected imidazolidin-2-one scaffold in agrochemical R&D.

Mechanistic Causality in Synthetic Design

The strategic choice to use the tert-butoxycarbonyl (Boc) protected variant is rooted in both steric and electronic causality.

  • Steric Shielding & Regiocontrol : The bulky tert-butyl group physically blocks electrophilic attack at the N1 position, ensuring that subsequent alkylation, arylation, or acylation occurs exclusively at the N3 position.

  • Electronic Activation : The electron-withdrawing nature of the carbamate carbonyl pulls electron density away from the N1 nitrogen, which inductively increases the acidity of the adjacent N3 proton. While an unprotected urea N-H has a pKa of approximately 15, the mono-Boc protection lowers this, allowing for the use of milder bases (e.g., K₂CO₃) when reacting with highly active electrophiles, thereby preserving sensitive functional groups elsewhere in the agrochemical intermediate.

  • Thermodynamically Driven Deprotection : The Boc group is cleaved via acid-catalyzed hydrolysis. The mechanism involves the protonation of the carbamate oxygen, followed by the elimination of a tert-butyl cation. This intermediate rapidly loses a proton to form isobutylene gas, while the resulting carbamic acid decarboxylates to release CO₂ gas. According to Le Chatelier's principle, the irreversible evolution of these two gases drives the deprotection reaction to absolute completion, leaving no equilibrium byproducts.

Quantitative Data: Physicochemical Properties

To ensure optimal handling during formulation and synthesis, understanding the baseline properties of the starting material is critical.

PropertyValue / DescriptionAnalytical Causality
Chemical Formula C₈H₁₄N₂O₃Baseline for mass spectrometry (MS) expected m/z.
Molecular Weight 186.21 g/mol Used for precise stoichiometric calculations.
Monoisotopic Mass 186.10045 DaTarget for High-Resolution Mass Spectrometry (HRMS) [3].
Physical State White to off-white crystalline powderVisual indicator of purity; discoloration implies degradation.
Solubility Soluble in DMF, DCM, EtOAc; Insoluble in H₂ODictates solvent choice for biphasic extractions.

Experimental Workflows and Self-Validating Protocols

The following protocols detail the transformation of tert-butyl 2-oxoimidazolidine-1-carboxylate into a functionalized agrochemical core. The workflow is designed as a self-validating system, meaning each step contains observable phenomena or simple analytical checks to confirm success before proceeding.

Workflow A Boc-Imidazolidinone (Starting Material) B Deprotonation (NaH, DMF, 0°C) A->B H2 Gas Evolution C N3-Alkylation (R-X, RT) B->C Electrophilic Attack D Boc Deprotection (TFA/DCM or HCl) C->D Intermediate Isolation E Target Agrochemical Active Ingredient D->E CO2/Isobutylene Release

Caption: Synthetic workflow for regioselective functionalization of the imidazolidinone core.

Protocol A: Regioselective N3-Alkylation

This protocol utilizes Sodium Hydride (NaH) to ensure complete deprotonation of the N3 position prior to the introduction of an alkyl halide (R-X), a common step in synthesizing cyclic urea herbicides.

Reagents:

  • tert-butyl 2-oxoimidazolidine-1-carboxylate (1.0 eq)

  • Sodium Hydride (60% dispersion in mineral oil, 1.2 eq)

  • Alkyl/Aryl Halide (Electrophile, 1.1 eq)

  • Anhydrous Dimethylformamide (DMF)

Step-by-Step Methodology:

  • Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. Causality: NaH is highly moisture-sensitive; ambient water will prematurely quench the base, forming NaOH and drastically reducing the reaction yield.

  • Dissolution: Dissolve the tert-butyl 2-oxoimidazolidine-1-carboxylate in anhydrous DMF (approx. 0.2 M concentration) and cool the solution to 0 °C using an ice bath. Causality: DMF is chosen for its high dielectric constant, which effectively stabilizes the resulting nitrogen anion. Cooling prevents localized thermal degradation during the exothermic deprotonation.

  • Deprotonation: Slowly add the NaH dispersion to the cooled solution in small portions.

    • Self-Validation Check: You will observe immediate bubbling. This is the evolution of hydrogen gas (H₂). The cessation of bubbling (typically after 30-45 minutes) is a self-validating indicator that deprotonation is complete.

  • Alkylation: Add the electrophile (R-X) dropwise. Remove the ice bath and allow the reaction to warm to room temperature (RT), stirring for 4–12 hours depending on the electrophile's steric bulk.

  • Quenching & Extraction: Quench the reaction carefully with saturated aqueous NH₄Cl. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine (to remove residual DMF), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

    • Analytical Validation: Thin-Layer Chromatography (TLC) using 1:1 EtOAc/Hexanes should reveal the disappearance of the starting material (Rf ~0.4) and the emergence of a new, less polar spot (Rf ~0.6–0.7), confirming the addition of the lipophilic alkyl group.

Protocol B: Acid-Mediated Boc Deprotection

Once the N3 position is functionalized, the Boc group must be removed to yield the active agrochemical ingredient or to allow further functionalization at the N1 position [4].

Reagents:

  • N3-alkylated tert-butyl 2-oxoimidazolidine-1-carboxylate intermediate (1.0 eq)

  • Trifluoroacetic Acid (TFA) or 4M HCl in Dioxane (10.0 eq)

  • Dichloromethane (DCM)

Step-by-Step Methodology:

  • Dissolution: Dissolve the intermediate in DCM (approx. 0.1 M) at 0 °C.

  • Acid Addition: Slowly add TFA dropwise to the stirring solution.

    • Self-Validation Check: Mild effervescence will occur as isobutylene and CO₂ gases are released. This visual cue confirms the cleavage mechanism is actively occurring.

  • Reaction Progression: Stir the mixture at RT for 2 hours.

  • Concentration & Neutralization: Evaporate the volatiles under reduced pressure. The byproduct is typically a viscous oil (the TFA salt of the product). To obtain the free base, partition the residue between DCM and saturated aqueous NaHCO₃. Extract, dry the organic layer, and concentrate.

    • Analytical Validation: ¹H NMR spectroscopy provides definitive proof of success. The massive 9-proton singlet at ~1.45 ppm (characteristic of the tert-butyl group) will completely disappear from the spectrum, validating the deprotection.

Optimization Matrix: Base Selection for Alkylation

Selecting the correct base is critical to preventing side reactions in complex agrochemical synthesis.

BaseSolventElectrophile ReactivityExpected YieldMechanistic Causality
NaH DMF / THFLow (e.g., secondary alkyl halides)>90%Strong, irreversible deprotonation forces the reaction forward; H₂ gas escapes.
K₂CO₃ Acetone / MeCNHigh (e.g., benzyl bromides, allyl halides)85-95%Mild base prevents degradation of base-sensitive functional groups on the electrophile.
Cs₂CO₃ DMFModerate to High>90%The large cesium cation creates a highly reactive, "naked" nitrogen anion due to poor ion-pairing.

Conclusion

The strategic use of tert-butyl 2-oxoimidazolidine-1-carboxylate enables the precise, regioselective construction of 2-imidazolidinone-based agrochemicals. By understanding the mechanistic causality of the Boc protecting group—specifically its steric shielding and electronic activation—researchers can design self-validating synthetic workflows that maximize yield and purity. Whether developing novel cyclic urea herbicides or studying the environmental degradation pathways of existing fungicides, this building block remains an indispensable tool in modern agrochemical R&D.

References

  • Ataman Chemicals. "2-IMIDAZOLIDINONE." Ataman Kimya Product Database. Available at:[Link]

  • National Center for Biotechnology Information (NIH). "PubChem Compound Summary for CID 8453, 2-Imidazolidinone." PubChem. Available at:[Link]

  • Université du Luxembourg. "PubChemLite: Tert-butyl 2-oxoimidazolidine-1-carboxylate (C8H14N2O3)." PubChemLite Database. Available at:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of tert-Butyl 2-oxoimidazolidine-1-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in the synthesis of tert-butyl 2-oxoimidazolidine-1-carboxylate (commonly known as 1-Bo...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in the synthesis of tert-butyl 2-oxoimidazolidine-1-carboxylate (commonly known as 1-Boc-2-imidazolidinone).

Because 2-imidazolidinone is a cyclic urea, its nitrogen atoms are significantly less nucleophilic than standard aliphatic amines. This unique electronic environment makes standard mono-Boc protection highly inefficient, often resulting in complex mixtures of unreacted starting material, mono-protected, and over-protected (di-Boc) species.

This guide provides a field-proven, self-validating troubleshooting framework to bypass these issues using a highly selective "exhaust-and-cleave" methodology.

Workflow Visualization: Direct Protection vs. Selective Deprotection

Workflow cluster_A Path A: Direct Mono-Protection (Suboptimal) cluster_B Path B: Two-Step Selective Deprotection (Optimal) SM 2-Imidazolidinone (Cyclic Urea) CondA Boc₂O (1 eq), Base SM->CondA CondB1 Boc₂O (excess), DMAP Complete Protection SM->CondB1 ResultA Complex Mixture (Mono, Di, SM) CondA->ResultA Poor Selectivity IntB Di-tert-butyl 2-oxoimidazolidine- 1,3-dicarboxylate CondB1->IntB CondB2 Mg(ClO₄)₂ (0.2 eq), ACN Selective Cleavage IntB->CondB2 ResultB tert-Butyl 2-oxoimidazolidine- 1-carboxylate CondB2->ResultB High Yield & Purity

Fig 1: Workflow comparison for 1-Boc-2-imidazolidinone synthesis.

Quantitative Data: Strategy Comparison

To justify the two-step approach over the direct mono-protection method, review the comparative experimental data below. The two-step method consistently outperforms direct protection in both yield and scalability.

ParameterDirect Mono-Protection (Path A)Two-Step Selective Deprotection (Path B)
Reagents NaH or n -BuLi, Boc₂O (1.0 eq)Step 1: DMAP, Boc₂O (2.5 eq)Step 2: Mg(ClO₄)₂ (0.2 eq)
Overall Target Yield 30% - 45%> 85% (Over two steps)
Impurity Profile High (Di-Boc, unreacted SM)Low (Clean conversion)
Purification Method Difficult column chromatographySimple extraction / filtration
Scalability Poor (Exothermic, inconsistent)Excellent (Highly reproducible)
Troubleshooting Guides & FAQs

Q1: Why does direct mono-Boc protection of 2-imidazolidinone result in low yields and complex mixtures? The Causality: The core issue lies in the resonance stabilization of the cyclic urea. The lone pairs on the nitrogen atoms are delocalized into the carbonyl π -system, drastically reducing their nucleophilicity. To force the reaction, strong bases (like NaH) are often used to deprotonate the nitrogen. However, once the mono-Boc product forms, the electron-withdrawing nature of the Boc group makes the remaining NH proton more acidic than the starting material. Consequently, the base preferentially deprotonates the mono-Boc intermediate, driving the reaction toward the di-Boc derivative (di-tert-butyl 2-oxoimidazolidine-1,3-dicarboxylate) and leaving unreacted starting material behind.

Q2: What is the most reliable strategy to synthesize the mono-Boc derivative? The Causality: The most robust method is to lean into the molecule's thermodynamic preference by performing an exhaustive protection followed by a selective deprotection . First, you use excess Boc₂O and a nucleophilic catalyst (DMAP) to drive the reaction completely to the di-Boc derivative. Then, you utilize a mild Lewis acid to selectively cleave exactly one Boc group [2]. This transforms a difficult statistical mixture problem into two high-yielding, easily controlled steps.

Q3: Why does Magnesium Perchlorate (Mg(ClO₄)₂) selectively remove only one Boc group without touching the second? The Causality: Mg²⁺ acts as a highly specific bidentate Lewis acid. In the di-Boc intermediate, the molecule is sterically crowded. The Mg²⁺ ion chelates the oxygen of one Boc group and the central urea carbonyl. This coordination withdraws electron density, activating that specific Boc group for cleavage (releasing isobutylene and CO₂) [1]. Crucially, once the first Boc group is removed, the steric strain is relieved. The resulting mono-Boc urea forms a highly stable, less reactive chelate complex with the Mg²⁺ ion. This stable complex effectively sequesters the molecule, preventing the Lewis acid from activating the remaining Boc group under mild heating conditions (50 °C).

Field-Proven Experimental Protocols

The following self-validating protocols are designed to ensure high fidelity and reproducibility at the bench.

Protocol 1: Exhaustive Protection (Synthesis of Di-Boc Intermediate)

Objective: Drive the cyclic urea to complete di-protection to avoid statistical mixtures.

  • Setup: In a flame-dried round-bottom flask under an inert nitrogen atmosphere, suspend 2-imidazolidinone (1.0 eq) and 4-dimethylaminopyridine (DMAP, 0.1 eq) in anhydrous dichloromethane (DCM) (approx. 0.5 M concentration).

  • Base Addition: Add triethylamine (TEA, 2.5 eq) to the suspension and cool the reaction mixture to 0 °C using an ice bath.

  • Reagent Addition: Dissolve di-tert-butyl dicarbonate (Boc₂O, 2.5 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture over 30 minutes to manage the evolution of CO₂.

  • Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 12–16 hours.

  • Validation: Check the reaction via TLC (Stain with Ninhydrin; the starting material will show as a highly polar spot, while the di-Boc product will migrate near the solvent front in standard EtOAc/Hexane gradients).

  • Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting di-tert-butyl 2-oxoimidazolidine-1,3-dicarboxylate is typically obtained as a solid and can be used directly in the next step without column chromatography.

Protocol 2: Selective Mono-Deprotection using Mg(ClO₄)₂

Objective: Selectively cleave a single Boc group utilizing Lewis acid chelation control [2].

  • Setup: Dissolve the crude di-tert-butyl 2-oxoimidazolidine-1,3-dicarboxylate (1.0 eq) from Protocol 1 in anhydrous acetonitrile (ACN) to achieve a 1.0 M solution.

  • Catalyst Addition: Add anhydrous magnesium perchlorate (Mg(ClO₄)₂, 0.2 eq) to the stirring solution.

    • Safety Note: Mg(ClO₄)₂ is a strong oxidizer. Handle with a plastic spatula, avoid friction, and ensure no strong reducing agents are present in the fume hood.

  • Reaction: Attach a reflux condenser and heat the mixture to 50 °C. Stir for 16 hours.

  • Validation: Monitor the reaction via LC-MS. You will observe the disappearance of the di-Boc mass [M+H]⁺ and the clean appearance of the mono-Boc mass. The reaction is self-limiting and will stall cleanly at the mono-Boc stage.

  • Workup: Cool the reaction to room temperature and concentrate the ACN under reduced pressure. Partition the resulting residue between Ethyl Acetate (EtOAc) and water.

  • Isolation: Extract the aqueous layer with EtOAc (2x). Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. The product, tert-butyl 2-oxoimidazolidine-1-carboxylate , precipitates as a clean white solid, achieving >85% yield over the two steps.

References
  • Title: A highly selective protocol for the deprotection of Boc-protected amides and carbamates Source: Tetrahedron Letters, 34(49), 7873-7876 (1993). URL: [Link] [1]

  • Title: US11124496B2 - Imidazolidine compounds Source: Google Patents / Vertex Pharmaceuticals Inc. (2021). URL: [2]
Optimization

Technical Support Center: Troubleshooting Low Diastereoselectivity in Chiral Auxiliary-Mediated Reactions

Welcome to the Technical Support Center for Asymmetric Synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with diastereoselectivity in reactions medi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Asymmetric Synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with diastereoselectivity in reactions mediated by chiral auxiliaries. As Senior Application Scientists, we have compiled this resource based on mechanistic principles and field-proven insights to help you diagnose and resolve common experimental issues.

The underlying principle of a chiral auxiliary-mediated reaction is the temporary covalent attachment of an enantiomerically pure molecule (the auxiliary) to a prochiral substrate.[1][2] This creates a chiral environment that directs the approach of a reactant to one of the two diastereotopic faces of the substrate, leading to the formation of a new stereocenter with a predictable configuration.[1][3] Following the stereoselective transformation, the auxiliary is cleaved and can ideally be recovered for reuse.[1] This guide provides a structured approach to troubleshooting when the observed diastereoselectivity is lower than anticipated.

Section 1: Foundational Concepts (FAQs)

Q1: What is a chiral auxiliary and how does it fundamentally induce diastereoselectivity?

A chiral auxiliary is a stereogenic compound that is temporarily incorporated into a substrate to control the stereochemical outcome of a reaction.[4] The process works by converting the prochiral substrate into a new molecule that now contains a chiral center (from the auxiliary). This creates two diastereomeric transition states when the molecule reacts, which are unequal in energy. The reaction proceeds preferentially through the lower-energy transition state, leading to the formation of one diastereomer of the product in excess.

The efficacy of an auxiliary is determined by its ability to create a significant energy difference (ΔΔG‡) between these competing transition states. This is typically achieved through a combination of sterically demanding groups and conformational rigidity, which effectively blocks one face of the reactive center.[5]

Commonly used chiral auxiliaries include:

  • Evans Oxazolidinones: Derived from amino acids, they are highly effective for stereoselective aldol reactions, alkylations, and Diels-Alder reactions.[][7]

  • Myers Pseudoephedrine and Pseudoephenamine Amides: Excellent for the asymmetric alkylation of enolates to produce enantiomerically enriched carboxylic acids, ketones, and alcohols.[4][8][9]

  • SAMP/RAMP Hydrazones: Derived from proline, these are used for the α-alkylation of aldehydes and ketones.[2][]

  • Camphorsultams: These offer a rigid bicyclic structure that provides excellent stereocontrol in a variety of reactions, including Michael additions.[4]

sub Prochiral Substrate sub_aux Substrate-Auxiliary Adduct (S-A) sub->sub_aux aux Chiral Auxiliary (A) aux->sub_aux reagent Reagent product Enantioenriched Product rec_aux Recovered Auxiliary (A) ts_major Diastereomeric Transition State 1 (Lower Energy) sub_aux->ts_major + Reagent ts_minor Diastereomeric Transition State 2 (Higher Energy) sub_aux->ts_minor + Reagent prod_major Major Diastereomer (P1-A) ts_major->prod_major prod_minor Minor Diastereomer (P2-A*) ts_minor->prod_minor prod_major->product Cleavage prod_major->rec_aux Cleavage

General principle of a chiral auxiliary-mediated reaction.
Q2: What is the Zimmermann-Traxler model and why is it crucial for aldol reactions?

The Zimmermann-Traxler model is a foundational concept for rationalizing the stereochemical outcome of metal-enolate-based aldol reactions, particularly those using Evans auxiliaries.[7] It postulates a six-membered, chair-like transition state where the metal cation (often boron or titanium) chelates between the enolate oxygen and the aldehyde's carbonyl oxygen.[10][11]

High diastereoselectivity arises from minimizing steric clashes within this rigid, chelated structure:

  • Chair Conformation: The chair is the lowest energy conformation for the six-membered ring.

  • Equatorial Positions: Large substituents on both the aldehyde (R¹) and the enolate (the chiral auxiliary) preferentially occupy pseudo-equatorial positions to avoid unfavorable 1,3-diaxial interactions.[12]

  • Facial Selectivity: The bulky group on the chiral auxiliary blocks one face of the enolate, forcing the aldehyde to approach from the less hindered side.[10]

For Evans-type auxiliaries, the formation of a Z-enolate is key, which then arranges in the transition state to minimize dipole-dipole interactions between the auxiliary's carbonyl and the enolate C-O bond, leading to the observed syn-aldol product.[1][10]

Zimmermann-Traxler model for an Evans syn-aldol reaction.

Section 2: Troubleshooting Guide for Low Diastereomeric Ratios (d.r.)

This section provides a systematic workflow for diagnosing and solving poor diastereoselectivity.

start Low Diastereomeric Ratio (d.r.) Observed check_purity Step 1: Verify Reagent & Solvent Purity (Substrate, Auxiliary, Base, Electrophile, Solvent) start->check_purity purity_ok Purity Confirmed? check_purity->purity_ok check_enolate Step 2: Confirm Enolate Geometry (Is the desired E/Z enolate forming?) enolate_ok Enolate Geometry Correct? check_enolate->enolate_ok check_stoich Step 3: Check Stoichiometry (Base, Lewis Acid, Additives) stoich_ok Stoichiometry Correct? check_stoich->stoich_ok purity_ok->start No, Repurify purity_ok->check_enolate Yes enolate_ok->start No, Re-evaluate Base/Conditions enolate_ok->check_stoich Yes stoich_ok->start No, Correct Amounts optimize_conditions Step 4: Optimize Reaction Conditions stoich_ok->optimize_conditions Yes temp Temperature (Lower T often increases d.r.) optimize_conditions->temp solvent Solvent (Vary polarity, coordinating ability) optimize_conditions->solvent lewis_acid Lewis Acid / Metal (Tune chelation strength) optimize_conditions->lewis_acid time Time / Concentration (Check for epimerization) optimize_conditions->time success High d.r. Achieved temp->success solvent->success lewis_acid->success time->success

Systematic troubleshooting workflow for low diastereoselectivity.
Q3: My diastereomeric ratio is poor (e.g., <5:1 or close to 1:1). What are the first and most critical factors to investigate?

Before optimizing reaction parameters, it is essential to rule out fundamental errors. These "first-line" checks often solve the problem without extensive experimentation.

  • Purity of All Components : This is the most common culprit.

    • Substrate and Auxiliary : Ensure they are pure and free of epimers or enantiomeric contamination. Verify by NMR, HPLC, and by checking the optical rotation.

    • Solvents : Use anhydrous solvents. Trace water can quench the enolate or interfere with the Lewis acid, leading to a non-selective background reaction.

    • Reagents : Bases (e.g., LDA, NaHMDS) degrade over time. Use freshly prepared or titrated solutions. Electrophiles should be purified immediately before use.

  • Enolate Geometry (E/Z Selectivity) : The geometry of the enolate double bond is often directly translated into the relative stereochemistry of the product.[13][14] For example, in many boron-mediated aldol reactions, Z-enolates give syn-products and E-enolates give anti-products.

    • Cause of Poor Geometry : Incomplete enolization, incorrect base, or suboptimal conditions can lead to a mixture of E/Z enolates, resulting in a mixture of diastereomeric products.

    • Solution : For Z-enolate formation in Evans aldol reactions, dibutylboron triflate with a tertiary amine base is standard.[14] For other systems, the choice of base (e.g., LDA vs. NaHMDS) and solvent can significantly influence the E/Z ratio. Consult literature precedents for your specific auxiliary system.

  • Correct Stoichiometry :

    • Base : Using too little base will result in incomplete enolate formation, leaving unreacted starting material that can participate in undesired side reactions.

    • Lewis Acid : The amount of Lewis acid can be critical. In some cases, excess Lewis acid can lead to a reversal of selectivity by altering the chelation state of the transition state.[15]

Q4: I've ruled out issues with purity, enolate geometry, and stoichiometry. Which reaction parameters should I optimize?

Once the fundamentals are secure, systematic optimization of reaction conditions is the next step. The goal is to maximize the energy difference (ΔΔG‡) between the diastereomeric transition states.

  • Temperature : This is one of the most powerful variables. Lowering the reaction temperature generally increases diastereoselectivity.[13] According to the Eyring equation, the product ratio is exponentially dependent on ΔΔG‡/T.[16] At lower temperatures, the thermal energy (kT) is smaller, making the inherent energy difference between the transition states more pronounced.[13]

    • Protocol : Run the reaction at a series of decreasing temperatures (e.g., 0 °C, -20 °C, -40 °C, -78 °C) and analyze the d.r. at each point. Be aware that reaction rates will decrease, requiring longer reaction times.

Table 1: Effect of Temperature on a Model Aldol Reaction
Temperature (°C) Diastereomeric Ratio (d.r.)
25 (Room Temp)5 : 1
012 : 1
-4025 : 1
-78>50 : 1
Data is illustrative and will vary based on the specific reaction.
  • Solvent : The solvent influences the stability of transition states and the aggregation state of reagents.[17][18] A change in solvent can dramatically alter or even reverse diastereoselectivity.[19][20]

    • Polarity : Increasing solvent polarity can sometimes favor more polar, open transition states over tightly chelated ones, affecting selectivity.

    • Coordinating Ability : Solvents like THF can compete with the substrate for coordination to the metal center, altering the geometry of the transition state. Non-coordinating solvents like dichloromethane or toluene may enforce a more rigid chelated structure.

Table 2: Effect of Solvent on a Model Alkylation Reaction
Solvent Diastereomeric Ratio (d.r.)
Tetrahydrofuran (THF)15 : 1
Diethyl Ether10 : 1
Dichloromethane (DCM)20 : 1
Toluene>25 : 1
Data is illustrative and will vary based on the specific reaction.
  • Lewis Acid / Metal Cation : The identity of the metal cation or Lewis acid is paramount as it is the primary organizing element in the transition state.[21][22]

    • Chelation Control : Strongly coordinating metals (e.g., Ti(IV), Zn(II), Mg(II)) can form rigid, chelated transition states, leading to high selectivity.[23][24]

    • Non-Chelation Control : In the absence of a chelating group on the substrate, stereocontrol relies on minimizing steric and dipole interactions in a more open transition state.[25]

    • Switching Selectivity : It is sometimes possible to switch between syn and anti products by changing the Lewis acid. For instance, boron enolates often give syn-aldol products, while certain titanium or magnesium-catalyzed variants can favor anti-products.[14][26][27]

Section 3: Specific Scenarios & Advanced Troubleshooting

Q5: I'm using an Evans auxiliary for an acetate aldol reaction and see almost no selectivity. Why?

This is a well-documented and classic problem. High diastereoselectivity in propionate (and higher) Evans aldol reactions relies on two key interactions in the transition state: (1) a favorable alignment that minimizes dipole moments and (2) an unfavorable steric clash between the enolate's α-substituent (e.g., a methyl group) and the auxiliary's substituent in the disfavored transition state.[28][29]

In an acetate aldol, the enolate has only a proton at the α-position. This removes the critical steric clash, significantly lowering the energy barrier for the formation of the undesired diastereomer.[28][29] The reaction then relies primarily on the weaker dipole-minimizing effect, resulting in poor selectivity.

Q6: My product appears to be epimerizing during workup or purification. How can I prevent this?

Epimerization is the inversion of a stereocenter, and it can erode a good diastereomeric ratio post-reaction, especially if the newly formed stereocenter is adjacent to a carbonyl group (i.e., has an acidic proton).

  • Mild Workup : Avoid harsh acidic or basic conditions during aqueous workup. Use a saturated solution of ammonium chloride (NH₄Cl) for quenching instead of strong acids. If a basic wash is needed, use a mild base like saturated sodium bicarbonate (NaHCO₃) and perform it quickly at low temperatures.

  • Avoid Heat : Concentrate the product solution at low temperatures using a rotary evaporator with a cold water bath.

  • Chromatography Considerations : Silica gel is acidic and can cause on-column epimerization. To mitigate this, either use a less acidic stationary phase like alumina or deactivate the silica gel by pre-flushing the column with a solvent mixture containing a small amount of a tertiary amine (e.g., 1% triethylamine in the eluent).[30]

  • Speed : Isolate and purify the product as quickly as possible after the reaction is complete to minimize the time it is exposed to potentially problematic conditions.[31]

Q7: How do I choose the right chiral auxiliary for my specific reaction?

The choice of auxiliary is critical and depends on the desired transformation and product.

  • For syn-Aldol Products : Evans oxazolidinones are the gold standard for reliability and high selectivity.[10][32]

  • For anti-Aldol Products : This is more challenging. Crimmins' thiazolidinethiones offer a versatile route, where selectivity can be steered by the choice of reagents.[7] Certain magnesium-catalyzed Evans aldol reactions can also provide anti products.[14]

  • For Chiral Carboxylic Acids/Ketones via Alkylation : Myers' pseudoephedrine amides are exceptionally effective and the auxiliary is often easily removed under mild conditions.[8][9]

  • For α-Alkylation of Ketones/Aldehydes : SAMP/RAMP hydrazone chemistry is a powerful and well-established method.[2]

Section 4: Experimental Protocols

Protocol: General Procedure for Optimizing Reaction Temperature

This protocol provides a template for a diastereoselective Evans aldol reaction. It should be adapted for specific substrates.

  • Preparation : Under an inert atmosphere (Argon or Nitrogen), add the N-acylated oxazolidinone (1.0 equiv) to a flame-dried flask containing anhydrous dichloromethane (DCM). Cool the solution to 0 °C.

  • Enolate Formation : Slowly add di-n-butylboron triflate (1.1 equiv) followed by the dropwise addition of triethylamine (1.2 equiv). Stir the resulting solution at 0 °C for 30 minutes.

  • Temperature Screening Setup : Prepare four separate, sealed reaction vessels (e.g., HPLC vials with septa) under an inert atmosphere.

  • Reaction Initiation : Cool all four vessels to -78 °C. To each, add an aliquot of the pre-formed boron enolate solution. Then, add the aldehyde (1.2 equiv) to each vessel.

  • Temperature Variation :

    • Leave Vessel 1 at -78 °C.

    • Move Vessel 2 to a -40 °C bath.

    • Move Vessel 3 to a 0 °C bath.

    • Move Vessel 4 to room temperature (25 °C).

  • Monitoring and Quench : Allow the reactions to proceed for a set time (e.g., 2-4 hours). Quench the reactions by adding a pH 7 phosphate buffer.

  • Workup : Allow the quenched mixtures to warm to room temperature. Extract with an organic solvent (e.g., DCM), dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate.

  • Analysis : Analyze a small, unpurified sample from each reaction by ¹H NMR or HPLC to determine the diastereomeric ratio. This allows for a direct comparison of the effect of temperature on selectivity.

References

  • Aldol reaction. Wikipedia. [Link]

  • The Effect of Solvent–Substrate Noncovalent Interactions on the Diastereoselectivity in the Intramolecular Carbonyl-Ene and the Staudinger [2 + 2] Cycloaddition Reactions. ACS Publications. [Link]

  • Temperature and Solvent effects on Facial Diastereoselectivity. R Discovery. [Link]

  • Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. SciELO. [Link]

  • Dramatic Solvent Effect on the Diastereoselectivity of Michael Addition: Study toward the Synthesis of the ABC Ring System of Hexacyclinic Acid. ACS Publications. [Link]

  • Chiral Lewis acid. Wikipedia. [Link]

  • Solvent effects on stereoselectivity: more than just an environment. RSC Publishing. [Link]

  • Dramatic solvent effect on the diastereoselectivity of Michael addition: study toward the synthesis of the ABC ring system of hexacyclinic acid. PubMed. [Link]

  • A Chiral Lewis Acid Strategy for Enantioselective Allylic C–H Oxidation. PMC. [Link]

  • Highly Enantioselective Aldol Reaction: Development of a New Chiral Auxiliary from cis-1-Amino-2-hydroxyindan. PMC. [Link]

  • Chiral Lewis acid catalysts in diels-Alder cycloadditions: mechanistic aspects and synthetic applications of recent systems. SciELO. [Link]

  • Chapter 5: Principles of Asymmetric Synthesis. Science of Synthesis. [Link]

  • Chiral auxiliary. Wikipedia. [Link]

  • Higher Selectivity at Higher Temperatures! Effect of Precursor Stereochemistry on Diastereoselectivity in Radical Allylations. Insight into the Role of the Lewis Acid. ACS Publications. [Link]

  • Chiral Auxiliaries in Asymmetric Synthesis. ResearchGate. [Link]

  • Why does acetate aldol with Evans auxiliary give almost no diasteroselectivity? Chemistry Stack Exchange. [Link]

  • Evans Auxiliaries and a Friend for Aldol Reactions. YouTube. [Link]

  • 4.4: The aldol reaction. Chemistry LibreTexts. [Link]

  • Influence of the Lewis acid in the stereochemical outcome of the aldol reaction. ResearchGate. [Link]

  • Asymmetric Induction. Michigan State University. [Link]

  • Diastereoselection in Lewis-Acid-Mediated Aldol Additions. Michigan State University. [Link]

  • 2.4 General Principles of Diastereoselective Reactions: Acyclic Control of Diastereoselectivity. ResearchGate. [Link]

  • Chelation vs. non-chelation control in addition reactions of ethylmetallic reagents to acrolein dimer. ResearchGate. [Link]

  • Asymmetric Induction: Chelation, Non-Chelation, Cram-Reetz & Evans Models. Study.com. [Link]

  • Asymmetric Synthesis. University of Liverpool. [Link]

  • Asymmetric aldol reactions: a novel model for switching between chelation- and non-chelation-controlled aldol reactions. ACS Publications. [Link]

  • Evans Enolate Alkylation-Hydrolysis. University of Calgary. [Link]

  • Myers Group Meeting Handout. Harvard University. [Link]

  • Epimerisation in Peptide Synthesis. PMC. [Link]

  • Chiral Enolates. Reich Research Group, University of Wisconsin. [Link]

  • Stereoselective enolate reaction with chiral auxiliary. Reddit. [Link]

  • Myers Asymmetric Alkylation. Molecules and Materials. [Link]

Sources

Troubleshooting

Removing residual palladium catalyst from hydrogenation reactions

Welcome to the technical support center for post-hydrogenation purification. This resource is designed for researchers, scientists, and drug development professionals to navigate the critical process of removing residual...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for post-hydrogenation purification. This resource is designed for researchers, scientists, and drug development professionals to navigate the critical process of removing residual palladium catalysts from reaction mixtures. Achieving ultra-low levels of palladium is often a non-negotiable requirement in the pharmaceutical industry to ensure the safety and efficacy of active pharmaceutical ingredients (APIs). This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established scientific principles and practical, field-proven experience.

Troubleshooting Guide: Common Issues in Palladium Removal

This section addresses specific challenges you may encounter during the palladium removal process. Each issue is followed by potential causes and a step-by-step protocol for resolution.

Issue 1: High Palladium Levels Persist After Filtration

You've performed a standard filtration through Celite® or a similar filter aid, but your ICP-MS analysis still shows palladium levels exceeding your target specifications.

Potential Causes:

  • Fine Catalyst Particles: The palladium catalyst, particularly Pd/C, can fragment into fine particles that pass through standard filter media.

  • Soluble Palladium Species: The reaction conditions may have led to the leaching of soluble palladium (Pd(II) or colloidal Pd) into the solution, which cannot be removed by simple filtration.

  • Incomplete Catalyst Settling: Insufficient settling time or agitation during filtration can keep fine particles suspended.

Troubleshooting Protocol:

  • Optimize Filtration Media:

    • Action: Switch to a finer grade of filter aid or use a combination of filter aids with different particle size distributions. Consider using a membrane filter (e.g., 0.45 µm or 0.22 µm PTFE) downstream of the initial Celite® filtration.

    • Rationale: A finer filtration medium provides a more tortuous path, increasing the probability of capturing smaller catalyst particles.

  • Employ a Scavenging Agent:

    • Action: Add a palladium scavenger to the reaction mixture after the hydrogenation is complete. Stir for a recommended period (typically 1-4 hours) before filtration.

    • Rationale: Scavengers are materials with a high affinity for palladium. They bind both heterogeneous and soluble palladium species, forming larger agglomerates that are more easily filtered. Common choices include functionalized silica, activated carbon, or resins.

  • Implement a "Hot Filtration" Technique:

    • Action: If the product is stable at elevated temperatures, perform the filtration while the solution is still warm.

    • Rationale: The solubility of some palladium complexes decreases at lower temperatures, leading to precipitation of fine particles. Filtering hot can keep these species dissolved, allowing them to be addressed by other means if necessary, or in some cases, can improve filtration efficiency by reducing viscosity.

Workflow for Issue 1:

G start High Pd Levels After Filtration q1 Are you using a standard filter aid (e.g., Celite)? start->q1 a1 Switch to finer grade filter or add membrane filter. q1->a1 Yes q2 Is soluble palladium suspected? a1->q2 a2 Introduce a palladium scavenger. q2->a2 Yes a3 Consider hot filtration if product is stable. q2->a3 No end Re-analyze Pd Levels via ICP-MS a2->end a3->end

Caption: Troubleshooting workflow for high palladium after filtration.

Issue 2: Product Loss During Scavenging or Chromatography

You've successfully removed the palladium, but your product yield has significantly decreased.

Potential Causes:

  • Non-Specific Binding: The chosen scavenger or chromatography stationary phase is adsorbing your product in addition to the palladium.

  • Product Instability: The extended contact time or the pH conditions during the scavenging process may be degrading your product.

  • Co-precipitation: Your product may be co-precipitating with the scavenger-palladium complex.

Troubleshooting Protocol:

  • Screen Scavengers:

    • Action: Before committing to a large-scale run, screen a panel of palladium scavengers with varying functionalities (e.g., thiol, amine, phosphine-based) on a small scale. Analyze the supernatant for both palladium and product concentration.

    • Rationale: Different scavengers have different binding mechanisms and surface properties. A screening approach allows you to identify a scavenger that is selective for palladium with minimal product interaction.

  • Optimize Scavenger Loading and Time:

    • Action: Use the minimum amount of scavenger required to meet your palladium target. Titrate the scavenger amount and monitor both palladium removal and product recovery over time.

    • Rationale: Overloading the scavenger increases the surface area available for non-specific binding of your product. Minimizing contact time reduces the risk of product degradation.

  • Adjust Solvent and pH:

    • Action: Modify the solvent system or adjust the pH of the mixture before adding the scavenger.

    • Rationale: Changes in polarity or pH can alter the surface charge of both your product and the scavenger, potentially reducing non-specific interactions.

Data-Driven Scavenger Selection:

Scavenger TypeFunctional GroupTypical Loading (wt. equiv.)AffinityPotential for Non-Specific Binding
Functionalized SilicaThiol, Amine5-20HighLow to Moderate
Activated CarbonN/A1-5% w/wHighHigh (can bind polar compounds)
Thiol Resins-SH5-15Very HighModerate (depends on resin backbone)
Phosphine Resins-PR25-15Very HighModerate to High

Frequently Asked Questions (FAQs)

Q1: What are the main methods for removing residual palladium catalysts?

There are three primary strategies for palladium removal:

  • Filtration: This is the simplest method, suitable for removing heterogeneous catalysts like Pd/C. It often involves using a filter aid like Celite® to prevent clogging of filter paper.

  • Scavenging: This involves adding a material (a scavenger) that has a high affinity for palladium. The scavenger binds the palladium, and the resulting complex is then removed by filtration. This is effective for both heterogeneous particles and soluble palladium species.

  • Chromatography: Passing the reaction mixture through a column packed with a stationary phase that can adsorb palladium is a highly effective but often more expensive method, typically reserved for high-value products or when very low palladium levels are required.

Q2: How do I choose the right palladium scavenger?

The choice of scavenger depends on several factors:

  • The nature of your product: Avoid scavengers that are known to react with or adsorb your compound.

  • The solvent system: Ensure the scavenger is compatible with your reaction solvent.

  • The target palladium level: Some scavengers are more efficient than others at achieving sub-ppm levels.

  • Cost and scalability: For large-scale production, the cost and ease of handling the scavenger are important considerations.

A small-scale screening study is always recommended to identify the optimal scavenger for your specific application.

Q3: Can activated carbon be used to remove palladium?

Yes, activated carbon is a commonly used and effective scavenger for palladium. It has a high surface area and can adsorb a wide range of impurities, including palladium. However, its non-specific nature means it can also adsorb the desired product, so its use requires careful optimization of the amount and contact time to avoid significant yield loss.

Q4: What are the typical regulatory limits for palladium in APIs?

Regulatory agencies like the FDA and EMA have strict limits on elemental impurities in drug products. Palladium is classified as a Route of Administration, Class 2B element by the ICH Q3D guideline. The permitted daily exposure (PDE) for oral administration is 100 µ g/day . This translates to a concentration limit in the API that depends on the maximum daily dose of the drug. For a drug with a 10 g maximum daily dose, the limit would be 10 ppm.

Logical Decision Flow for Palladium Removal:

G start Hydrogenation Reaction Complete step1 Initial Filtration (e.g., through Celite) start->step1 decision1 ICP-MS Analysis: Pd Level Acceptable? step1->decision1 step2 Add Palladium Scavenger (e.g., Functionalized Silica, Activated Carbon) decision1->step2 No end_success Product Meets Specification decision1->end_success Yes step3 Stir for Optimized Time (1-4h) step2->step3 step4 Second Filtration step3->step4 decision2 ICP-MS Analysis: Pd Level Acceptable? step4->decision2 step5 Column Chromatography (e.g., Silica Gel, Alumina, or Specialized Media) decision2->step5 No decision2->end_success Yes end_fail Further Optimization Required step5->end_fail

Caption: General decision workflow for palladium catalyst removal.

References

  • Welch, C. J., et al. (2005). Palladium Scavenging in the Pharmaceutical Industry. Organic Process Research & Development, 9(2), 198-205. [Link]

  • Biotage. (n.d.). Metal Scavengers. [Link]

  • Dudley, G. B., & Van Vranken, D. L. (2012). Removal of Homogeneous Transition Metal Catalysts from Reaction Mixtures. Chemical Reviews, 112(5), 3045-3069. [Link]

  • U.S. Food and Drug Administration. (2018). Q3D Elemental Impurities Guidance for Industry. [Link]

Optimization

Resolving co-eluting compounds during purification of 1,2-amino alcohols

Welcome to the Application Science Support Center. As drug development professionals and synthetic chemists, you know that 1,2-amino alcohols (vicinal amino alcohols) are critical pharmacophores found in beta-blockers, s...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Science Support Center. As drug development professionals and synthetic chemists, you know that 1,2-amino alcohols (vicinal amino alcohols) are critical pharmacophores found in beta-blockers, sphingolipids, and chiral auxiliaries. However, their purification is notoriously difficult. The presence of both a basic amine and a hydrogen-bond-donating hydroxyl group on adjacent carbons creates severe chromatographic challenges, including irreversible column binding, peak tailing, and the co-elution of structurally similar diastereomers.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to help you achieve baseline resolution for your complex amino alcohol mixtures.

Diagnostic Troubleshooting Workflow

Before altering your chemistry, it is crucial to identify whether your co-elution is caused by chemical similarity (diastereomers) or by secondary interactions with your stationary phase.

Workflow Start Co-eluting 1,2-Amino Alcohols CheckPhase Select Chromatography Phase Start->CheckPhase NormalPhase Normal Phase (Silica) CheckPhase->NormalPhase ReversePhase Reverse Phase (C18) CheckPhase->ReversePhase NP_Issue Severe Streaking? NormalPhase->NP_Issue RP_Issue Poor Peak Symmetry? ReversePhase->RP_Issue NP_Fix Add 1-5% Et3N or NH4OH NP_Issue->NP_Fix Yes RP_Fix Adjust pH < 3.0 (TFA) RP_Issue->RP_Fix Yes Deriv Still Co-eluting? Pre-Column Derivatization NP_Fix->Deriv Fails Success Baseline Resolution NP_Fix->Success Works RP_Fix->Deriv Fails RP_Fix->Success Works Deriv->Success

Decision tree for troubleshooting 1,2-amino alcohol co-elution.

Frequently Asked Questions (FAQs)

Q: Why do my 1,2-amino alcohols streak so severely on normal-phase silica, making diastereomer separation impossible? A: Peak tailing and streaking for amino alcohols are frequent issues stemming from their polar nature and ability to interact with active sites on the stationary phase[1]. Standard silica gel is covered in weakly acidic silanol groups (Si-OH, pKa ~4.5–5.0). Because 1,2-amino alcohols contain a basic amine (pKa ~9.0–10.5), a strong acid-base interaction occurs, forming an ammonium silicate ion pair. This causes the compound to bind tightly and elute slowly, resulting in a "streak"[2]. Solution: You must competitively mask these silanols by adding a volatile base like Triethylamine (TEA) or Ammonium Hydroxide (NH 4​ OH) to your mobile phase.

Q: I switched to Reverse-Phase (RP-HPLC) to avoid silica streaking, but I still see peak tailing and co-elution. How do I optimize this? A: The most important tool in method development for RP-HPLC is the mobile phase pH, which affects the ionization of both the solutes and the stationary phase[3]. At a neutral pH, the amine group is partially ionized, leading to split peaks or tailing due to interactions with residual silanols on the C18 support. Solution: Lower the pH of your mobile phase to < 3.0 using Trifluoroacetic acid (TFA). TFA fully protonates the amine (ensuring a single ionization state) and acts as an ion-pairing agent, forming a neutral, hydrophobic complex that interacts cleanly with the C18 phase, suppressing peak tailing[4].

Q: Chromatographic optimization failed to resolve my diastereomers. What is the most reliable chemical derivatization strategy? A: When stereoisomers are too physically similar to separate, pre-column chiral derivatization is a robust method for converting them into easily separable compounds[5]. For 1,2-amino alcohols, the gold standard is derivatization into a 2-oxazolidinone[6]. By tying the amine and alcohol together into a 5-membered cyclic carbamate, you eliminate the hydrogen-bond donors and lock the molecule into a rigid conformation. This conformational rigidity drastically amplifies the steric differences between diastereomers, allowing for easy baseline separation on standard silica[7].

Quantitative Impact of Mobile Phase Additives

The following table summarizes the expected impact of various mobile phase interventions on the chromatography of 1,2-amino alcohols.

Chromatography ModeMobile Phase AdditiveMechanistic ActionExpected Peak Symmetry ( As​ )Resolution ( Rs​ ) Impact
Normal Phase (Hex/EtOAc)NoneUnmitigated silanol binding> 3.5 (Severe Tailing)Poor (Co-elution)
Normal Phase (Hex/EtOAc)1–5% Triethylamine (TEA)Competitive silanol masking1.1 - 1.3 (Symmetric)High
Reverse Phase (H 2​ O/MeCN)None (Neutral pH)Partial analyte ionization2.0 - 2.5 (Tailing)Moderate
Reverse Phase (H 2​ O/MeCN)0.1% TFA (pH < 3.0)Ion-pairing & protonation1.0 - 1.2 (Symmetric)High

Self-Validating Experimental Protocols

Protocol A: Normal-Phase Resolution using Amine Additives

Use this protocol when diastereomers have different intrinsic polarities but are co-eluting solely due to silica streaking.

  • Mobile Phase Preparation: Prepare your standard eluent (e.g., 80:20 Dichloromethane:Methanol). Add 2% (v/v) Triethylamine (TEA).

  • Column Saturation (Critical Step): Silica is highly active. If you do not pre-equilibrate, the silica will consume the TEA, and your analyte will still streak. Flush the packed column with at least 3 to 5 column volumes of the TEA-spiked mobile phase.

  • Validation Check: Spot a drop of the column eluent onto a TLC plate and stain with iodine. If the column is fully saturated, the eluent will show a brown spot (indicating the presence of TEA). Do not load your sample until this is confirmed.

  • Loading and Elution: Load your amino alcohol mixture and elute. The compounds will now migrate as tight, symmetrical bands.

Protocol B: Pre-Column Derivatization to Oxazolidinones

Use this protocol when diastereomers co-elute even after peak shape optimization.

Derivatization Mix Diastereomeric Mixture Reagent CDI / Et3N (DCM, RT) Mix->Reagent Intermediate Cyclic 2-Oxazolidinones Reagent->Intermediate Separation Silica Gel Chromatography Intermediate->Separation Amplified Steric Differences Hydrolysis Alkaline Hydrolysis Separation->Hydrolysis Baseline Resolution Pure Pure Diastereomers Hydrolysis->Pure

Logical workflow of oxazolidinone derivatization for diastereomer separation.

  • Derivatization Reaction: Dissolve the 1,2-amino alcohol mixture (1.0 eq) in anhydrous Dichloromethane (DCM). Add Triethylamine (3.0 eq) and 1,1'-Carbonyldiimidazole (CDI) (1.5 eq). Stir at room temperature for 2–4 hours.

  • Validation Check: Monitor via TLC. The highly polar, streaking amino alcohol spot (low Rf​ ) will disappear, replaced by tight, non-streaking oxazolidinone spots (higher Rf​ ) visible under UV or KMnO 4​ stain.

  • Chromatographic Separation: Concentrate the mixture and purify via standard flash chromatography (Hexanes/Ethyl Acetate). The rigid cyclic structure will allow the diastereomers to separate with baseline resolution[6][7].

  • Deprotection (Hydrolysis): To recover the pure amino alcohol, dissolve the isolated oxazolidinone in Ethanol. Add 2M aqueous NaOH (5.0 eq) and reflux until hydrolysis is complete. Extract with DCM to yield the stereopure 1,2-amino alcohol.

References

  • Benchchem. Technical Support Center: Purification of Polar Amino Alcohols: What can I do?[2] URL:

  • Benchchem. Addressing poor resolution in the chromatographic...[1] URL:

  • Sigma-Aldrich. Operating Guidelines for ChromTech CHIRAL-AGP, CHIRAL-HSA, and CHIRAL-CBH HPLC Columns.[3] URL:

  • LCGC International. Separation of Ionic Analytes using Supercritical Fluid Chromatography.[4] URL:

  • ResearchGate. A Method for the Synthesis of 2-Oxazolidinones and 2-Imidazolidinones from Five-Membered Cyclic Carbonates and β-Aminoalcohols or 1,2-Diamines.[6] URL:

  • Benchchem. Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Methods for Amino Alcohol Separation.[5] URL:

  • SciSpace. A regio- and stereodivergent route to all isomers of vic-amino alcohols.[7] URL:

Sources

Troubleshooting

Technical Support Center: Managing Rotamers in NMR of Boc-Protected Heterocycles

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for managing rotamers in the NMR...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for managing rotamers in the NMR spectroscopy of tert-butoxycarbonyl (Boc)-protected heterocycles. The presence of rotamers can complicate spectral analysis, but with the right techniques, it can also provide valuable insight into molecular dynamics.

Part 1: Frequently Asked Questions - The Fundamentals

Q1: What are rotamers and why are they so common with Boc-protected heterocycles?

Answer: Rotamers, or rotational isomers, are conformers that arise from restricted rotation around a single bond.[1] In the case of Boc-protected heterocycles, this restricted rotation occurs around the carbamate C-N bond. This bond possesses partial double-bond character due to resonance, creating a significant energy barrier to free rotation.[2] This results in the presence of two or more distinct, slowly interconverting conformers in solution at room temperature, each giving rise to its own set of signals in the NMR spectrum.

The diagram below illustrates the resonance that leads to the partial double-bond character and the resulting equilibrium between the syn and anti rotameric forms.

Caption: Resonance and rotameric equilibrium in Boc-protected amines.

Q2: How do rotamers affect my NMR spectrum?

Answer: The presence of multiple rotamers in slow exchange on the NMR timescale will result in the doubling or multiplication of signals in your spectrum.[1] Instead of a single sharp peak for a given proton or carbon, you may observe two or more distinct peaks, each corresponding to a different rotamer. If the rate of interconversion is in the intermediate exchange regime, the signals can broaden significantly, sometimes to the point of being indistinguishable from the baseline.[3] This can complicate structural elucidation and purity assessment.

Q3: Are these extra peaks impurities or are they really rotamers?

Answer: This is a critical question. While impurities can also present as extra peaks, rotamers have a distinct characteristic: they are in dynamic equilibrium. This means they can be distinguished from static species like impurities or diastereomers using specific NMR experiments that detect chemical exchange.[4][5] Techniques like 2D Exchange Spectroscopy (EXSY) or 1D NOESY experiments can definitively identify peaks that are exchanging with one another, confirming their identity as rotamers.[1][4]

Part 2: Troubleshooting Guide - Experimental & Analytical Solutions

Q4: My 1H NMR spectrum is broad and confusing. How can I simplify it to confirm my structure?

Answer: The most common and effective method to simplify a spectrum complicated by rotamers is to use Variable Temperature (VT) NMR spectroscopy.[1][6][7] By increasing the temperature, you provide enough thermal energy to overcome the rotational energy barrier. This accelerates the interconversion between rotamers. When the exchange rate becomes fast on the NMR timescale, the distinct signals for each rotamer will coalesce into a single, time-averaged, and sharper peak.[8][9][10]

Field Insight: A good starting point is to acquire spectra in 10-20°C increments. Be mindful of the boiling point of your solvent and do not exceed it.[7] For many Boc-protected systems in solvents like DMSO-d6 or Toluene-d8, temperatures between 80°C and 100°C are often sufficient to achieve coalescence.[4]

Q5: I heated my sample, but the peaks are still broad or haven't fully coalesced. What should I do next?

Answer: If heating alone is insufficient, consider the following troubleshooting steps:

  • Solvent Change: The energy barrier for rotation and the relative populations of rotamers can be solvent-dependent.[4][5] Switching to a different deuterated solvent might alter the exchange dynamics favorably. For example, a more polar solvent might stabilize one rotamer over the other, simplifying the spectrum. Conversely, a non-polar solvent might lower the energy barrier.

  • Higher Temperature (with caution): If your current solvent's boiling point is the limitation, you may need to switch to a higher-boiling solvent like 1,2-dichlorobenzene-d4. However, always ensure your compound is stable at these higher temperatures.[7]

  • 2D NMR Techniques: If coalescence cannot be achieved, 2D NMR experiments are invaluable. A 2D EXSY (Exchange Spectroscopy) or ROESY experiment can be used to correlate the signals from the different rotamers, confirming their relationship and allowing for the assignment of each set of signals.[11][12][13]

The following workflow illustrates the decision-making process for managing rotameric signals.

G start Start: Broad/Doubled NMR Signals vt_nmr Perform Variable Temperature (VT) NMR (Increase T in 10-20°C steps) start->vt_nmr check_coalescence Did peaks coalesce into sharp signals? vt_nmr->check_coalescence success Success: Structure confirmed. Report coalescence temperature (Tc). check_coalescence->success Yes no_coalescence Peaks still broad or separated check_coalescence->no_coalescence No troubleshoot Troubleshooting Options no_coalescence->troubleshoot change_solvent Change Solvent (e.g., Toluene-d8, DCB-d4) troubleshoot->change_solvent run_exsy Run 2D EXSY/ROESY troubleshoot->run_exsy re_run_vt Re-run VT-NMR change_solvent->re_run_vt analyze_2d Analyze cross-peaks to correlate rotamer signals run_exsy->analyze_2d re_run_vt->check_coalescence assign_spectra Assign spectra for each rotamer separately analyze_2d->assign_spectra

Sources

Optimization

Improving reaction times for tandem reduction-cyclization of nitrophenyl malonates

Welcome to the technical support center for optimizing tandem reduction-cyclization reactions of nitrophenyl malonates. This guide is designed for researchers, chemists, and drug development professionals who utilize thi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for optimizing tandem reduction-cyclization reactions of nitrophenyl malonates. This guide is designed for researchers, chemists, and drug development professionals who utilize this powerful transformation for the synthesis of heterocyclic scaffolds. Here, we address common experimental challenges with in-depth, field-proven insights to enhance your reaction efficiency, reduce timelines, and improve overall yield.

Troubleshooting Guide

This section is structured to provide direct answers to specific issues you may encounter during your experiments. Each recommendation is based on established chemical principles and supported by peer-reviewed literature.

Q1: My reaction is extremely slow or has stalled completely. What are the primary factors to investigate?

A slow or incomplete reaction is one of the most common hurdles. The issue typically stems from one or more of the following factors: the catalytic system, reaction temperature, or concentration. A systematic approach is the key to identifying the bottleneck.

Causality: The tandem process involves two distinct mechanistic steps: the reduction of the nitro group to an amine, followed by an intramolecular nucleophilic attack of the newly formed amine onto one of the malonate's ester groups. The overall reaction rate is dictated by the slower of these two steps, each of which is sensitive to specific reaction parameters.

Troubleshooting Workflow:

G cluster_catalysis Step 1: Evaluate Reduction Efficiency cluster_conditions Step 2: Optimize Reaction Conditions cluster_cyclization Step 3: Promote Intramolecular Cyclization start Reaction Stalled/Slow catalyst Verify Catalyst/Reagent Activity - Use fresh Pd/C, Fe, or SnCl2. - Increase catalyst loading. start->catalyst Is the reduction step the issue? reducing_agent Assess Reducing Agent - Ensure stoichiometry is correct. - Consider a more potent agent if applicable. catalyst->reducing_agent temperature Increase Temperature - Incrementally raise to find optimum. - Consider microwave irradiation. reducing_agent->temperature If reduction is confirmed, but still slow. solvent Change Solvent - Switch to a higher-boiling polar aprotic solvent like NMP. temperature->solvent concentration Employ High-Dilution - Decrease concentration (e.g., to 0.01 M). - Use syringe pump for slow addition. solvent->concentration If starting material is consumed but cyclized product is not forming. base Optimize Base - If base-mediated, increase concentration of K2CO3 or switch to a stronger base. concentration->base end Reaction Optimized base->end

Caption: General mechanism of tandem reduction-cyclization.

The reduction of the nitro group itself is a complex process that proceeds through nitroso and hydroxylamine intermediates before reaching the aniline stage. [1][2]The subsequent cyclization is an intramolecular nucleophilic acyl substitution.

Q2: Which analytical techniques are best for monitoring the reaction progress?

Effective reaction monitoring is crucial for determining the optimal reaction time and for troubleshooting.

  • Thin-Layer Chromatography (TLC): This is the quickest and most common method. It allows you to visualize the consumption of the starting material (nitrophenyl malonate) and the appearance of the product. The aniline intermediate may also be visible. Due to the significant polarity difference between the nitro and amino groups, you should see a clear change in Rf values.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This is a highly powerful technique. It not only separates the components of your reaction mixture but also provides mass information, confirming the formation of your desired product and helping to identify any intermediates or byproducts. [3]This is particularly useful for identifying the linear amino-malonate if the cyclization step has stalled.

Q3: Can this reaction be performed in a continuous-flow setup?

Yes, and there can be significant advantages to doing so. Continuous-flow chemistry can improve reaction safety, particularly for highly exothermic nitro reductions, by providing superior thermal management. [4]It can also dramatically increase space-time yield. A study on tandem hydrogenation of nitroarenes showed that a flow system could achieve full conversion in 15 seconds, whereas a batch reaction required 30 minutes and a higher reagent stoichiometry. [4]This makes flow chemistry a highly attractive option for process development and scaling up these reactions.

References

  • García-Muñoz, S., et al. (2022). Base-Mediated Nitrophenyl Reductive Cyclization for the Synthesis of Hexahydro-2,6-methano-1-benzazocines. The Journal of Organic Chemistry. Available at: [Link]

  • Li, Y., et al. (2018). Ru/UiO-66 Catalyst for the Reduction of Nitroarenes and Tandem Reaction of Alcohol Oxidation/Knoevenagel Condensation. ACS Omega. Available at: [Link]

  • García-Muñoz, S., et al. (2022). Base-Mediated Nitrophenyl Reductive Cyclization for the Synthesis of Hexahydro-2,6-methano-1-benzazocines - PMC. National Center for Biotechnology Information. Available at: [Link]

  • Dell'Anna, M. M. (2019). REDUCTION OF NITRO COMPOUNDS USING 3d- NON-NOBLE METAL CATALYSTS. AIR Unimi. Available at: [Link]

  • Dong, G., et al. (2015). Promoting Reductive Tandem Reactions of Nitrostyrenes with Mo(CO)6 and a Palladium Catalyst To Produce 3H-Indoles. ResearchGate. Available at: [Link]

  • Optimization of the Reaction Conditions for the Reductive Cyclization. (n.d.). ResearchGate. Available at: [Link]

  • Li, Z., et al. (2021). Cascade cyclization versus chemoselective reduction: a solvent-controlled product divergence. Organic Chemistry Frontiers. Available at: [Link]

  • Wang, Y., et al. (2023). Maximizing Hydrogen Utilization Efficiency in Tandem Hydrogenation of Nitroarenes with Ammonia Borane. ChemRxiv. Available at: [Link]

  • Sandelier, M. J., & DeShong, P. (2007). Reductive Cyclization of o-Nitrophenyl Propargyl Alcohols: Facile Synthesis of Substituted Quinolines. Organic Chemistry Portal. Available at: [Link]

  • Ragaini, F. (2023). Phenyl Formate as a CO Surrogate for the Reductive Cyclization of Organic Nitro Compounds to Yield Different N-Heterocycles: No Need for Autoclaves and Pressurized Carbon Monoxide. MDPI. Available at: [Link]

  • Zhang, C., et al. (2016). Tandem selective reduction of nitroarenes catalyzed by palladium nanoclusters. Green Chemistry. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Cost-Benefit Analysis of Tert-Butyl 2-Oxoimidazolidine-1-carboxylate in Modern Synthesis

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to Amine Protection In the intricate world of multi-step organic synthesis, the strategic protection and deprotection of functional gro...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to Amine Protection

In the intricate world of multi-step organic synthesis, the strategic protection and deprotection of functional groups is a cornerstone of success. The choice of a protecting group can significantly impact reaction yields, purification efficiency, and overall cost-effectiveness. While the tert-butoxycarbonyl (Boc) group is a mainstay for amine protection, the reagents used to install it are not created equal. This guide provides a comprehensive cost-benefit analysis of a lesser-known but potentially advantageous reagent, tert-butyl 2-oxoimidazolidine-1-carboxylate , comparing it with the widely used alternatives: di-tert-butyl dicarbonate (Boc anhydride), benzyl chloroformate (Cbz-Cl), and 9-fluorenylmethyloxycarbonyl chloride (Fmoc-Cl).

Executive Summary

This guide will demonstrate that while tert-butyl 2-oxoimidazolidine-1-carboxylate is a less conventional choice, it presents a compelling case for its use in specific synthetic contexts, offering potential advantages in terms of stability, and ease of handling. However, a thorough evaluation of its cost, reactivity, and compatibility with specific substrates is crucial for its effective implementation.

Introduction to Amine Protecting Groups

The protection of amines is a critical step in the synthesis of complex molecules, particularly in peptide synthesis and the development of active pharmaceutical ingredients (APIs). Protecting groups "mask" the reactivity of the amine functionality, preventing it from undergoing unwanted side reactions. An ideal protecting group should be easy to introduce, stable under a variety of reaction conditions, and readily removable under mild conditions that do not affect other functional groups in the molecule.

This analysis focuses on four key reagents for amine protection:

  • Tert-butyl 2-oxoimidazolidine-1-carboxylate: A solid, crystalline Boc-transfer reagent.

  • Di-tert-butyl dicarbonate (Boc Anhydride): The most common reagent for Boc protection, available as a liquid or low-melting solid.

  • Benzyl chloroformate (Cbz-Cl): A reagent for introducing the benzyloxycarbonyl (Cbz) protecting group.

  • 9-Fluorenylmethyloxycarbonyl chloride (Fmoc-Cl): The standard reagent for Fmoc protection, particularly in solid-phase peptide synthesis.

Comparative Analysis: Performance and Physicochemical Properties

A direct, side-by-side experimental comparison of tert-butyl 2-oxoimidazolidine-1-carboxylate with other protecting group reagents is not extensively documented in peer-reviewed literature. However, by analyzing its structure and the available data, we can infer its properties and potential performance advantages and disadvantages.

Table 1: Comparison of Physicochemical Properties and General Reaction Conditions

FeatureTert-butyl 2-oxoimidazolidine-1-carboxylateDi-tert-butyl dicarbonate (Boc Anhydride)Benzyl chloroformate (Cbz-Cl)9-Fluorenylmethyloxycarbonyl chloride (Fmoc-Cl)
Physical State Crystalline SolidLiquid or Low-Melting SolidOily LiquidCrystalline Solid
Molecular Weight 186.21 g/mol 218.25 g/mol 170.59 g/mol 258.70 g/mol
Stability Likely more stable to moisture and heat than Boc anhydrideSensitive to moisture and heatWater-sensitiveSensitive to moisture and heat
Protection Conditions Likely similar to Boc anhydride (base catalysis)Base (e.g., NEt₃, NaOH, DMAP), various solventsBase (e.g., NaHCO₃, Na₂CO₃), typically in a biphasic systemBase (e.g., NaHCO₃, piperidine), various solvents
Deprotection Conditions Acidic conditions (e.g., TFA, HCl)Acidic conditions (e.g., TFA, HCl)Hydrogenolysis (e.g., H₂, Pd/C) or strong acidsMild base (e.g., piperidine)
Byproducts of Protection 2-Oxoimidazolidinetert-Butanol, CO₂Benzyl alcohol, CO₂, HCl9-Fluorenylmethanol, CO₂, HCl

Reactivity and Handling:

The solid nature of tert-butyl 2-oxoimidazolidine-1-carboxylate may offer advantages in handling and weighing compared to the often-volatile and moisture-sensitive Boc anhydride. Its presumed higher stability could lead to a longer shelf life and less degradation during storage.

The reactivity of the N-acyl-2-oxoimidazolidinone system suggests that it is an effective acylating agent. The 2-oxoimidazolidinone leaving group is a stable, neutral molecule, which can simplify reaction work-up and purification.

Cost-Benefit Analysis

A crucial factor in the selection of a synthetic reagent is its cost, not just in terms of purchase price but also in relation to its efficiency, the cost of necessary reagents and solvents, and the expense of purification and waste disposal.

Table 2: Cost Comparison of Amine Protecting Group Reagents

ReagentTypical Price (USD/kg) - Lab ScaleTypical Price (USD/kg) - Industrial Scale
Tert-butyl 2-oxoimidazolidine-1-carboxylateVaries significantly by supplier (inquire for pricing)Inquire for bulk pricing
Di-tert-butyl dicarbonate (Boc Anhydride)~$100 - $300[1][2]~$50 - $150
Benzyl chloroformate (Cbz-Cl)~$150 - $400[3][4][5]~$80 - $200
9-Fluorenylmethyloxycarbonyl chloride (Fmoc-Cl)~$1000 - $3000[6][7][8][9][10]~$500 - $1500

Note: Prices are approximate and can vary significantly based on supplier, purity, and volume.

Analysis:

  • Tert-butyl 2-oxoimidazolidine-1-carboxylate: The price of this reagent is not as readily available as the others, suggesting it is not a commodity chemical. Its cost-effectiveness will heavily depend on its performance in specific applications. If it offers significant advantages in terms of yield, purity, or simplified work-up, a higher initial cost may be justified.

  • Boc Anhydride: Generally the most cost-effective option for Boc protection, especially at a large scale.[1][2]

  • Cbz-Cl: Offers a moderately priced alternative to Boc protection, with the key difference being the deprotection method.[3][4][5]

  • Fmoc-Cl: The most expensive of the four, its use is primarily justified in solid-phase peptide synthesis where its mild, base-labile deprotection is essential for preserving the integrity of the growing peptide chain.[6][7][8][9][10]

Experimental Protocols

While specific, optimized protocols for using tert-butyl 2-oxoimidazolidine-1-carboxylate are not widely published, a general procedure can be extrapolated from standard Boc protection methods.

General Protocol for Amine Protection using Tert-butyl 2-oxoimidazolidine-1-carboxylate (Hypothetical):

  • Dissolution: Dissolve the amine substrate (1.0 equiv) in a suitable aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile).

  • Base Addition: Add a non-nucleophilic base (e.g., Triethylamine (NEt₃) or Diisopropylethylamine (DIPEA)) (1.1 - 1.5 equiv) to the solution.

  • Reagent Addition: Add tert-butyl 2-oxoimidazolidine-1-carboxylate (1.0 - 1.2 equiv) to the reaction mixture.

  • Reaction: Stir the mixture at room temperature until the reaction is complete (monitor by TLC or LC-MS).

  • Work-up: Quench the reaction with water or a mild aqueous acid. Extract the product with a suitable organic solvent.

  • Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography if necessary.

Deprotection of the Boc Group:

The deprotection of the Boc group introduced by tert-butyl 2-oxoimidazolidine-1-carboxylate is expected to follow standard procedures for Boc group removal.

Protocol for Acidic Deprotection of N-Boc Group:

  • Dissolution: Dissolve the N-Boc protected amine in an appropriate solvent (e.g., Dichloromethane (DCM) or 1,4-Dioxane).

  • Acid Addition: Add a strong acid such as Trifluoroacetic Acid (TFA) (typically 20-50% v/v in DCM) or a solution of HCl in dioxane (e.g., 4M).

  • Reaction: Stir the reaction at room temperature for 30 minutes to 2 hours, monitoring the progress by TLC or LC-MS.

  • Work-up: Remove the solvent and excess acid under reduced pressure. The resulting amine salt can often be used directly in the next step or neutralized with a base.

Visualization of the Decision-Making Process

The choice of an amine protecting group is a multifactorial decision. The following diagram illustrates a logical workflow for selecting the appropriate reagent.

Reagent_Selection cluster_reagents Reagent Options Start Define Synthetic Goal Substrate_Compatibility Substrate Compatibility? (Steric hindrance, other functional groups) Start->Substrate_Compatibility Orthogonality Orthogonality Required? Substrate_Compatibility->Orthogonality Cost_Considerations Cost & Scale? Orthogonality->Cost_Considerations Boc tert-butyl 2-oxoimidazolidine-1-carboxylate or Boc Anhydride Orthogonality->Boc Acid-labile needed Cbz Cbz-Cl Orthogonality->Cbz Hydrogenolysis needed Fmoc Fmoc-Cl Orthogonality->Fmoc Base-labile needed Decision Select Reagent Cost_Considerations->Decision Cost_Considerations->Boc Cost-sensitive, acid-labile okay Cost_Considerations->Cbz Moderate cost, hydrogenolysis possible Cost_Considerations->Fmoc High cost justified (e.g., SPPS)

Caption: Decision workflow for selecting an amine protecting group reagent.

Safety and Handling

All chemical reagents should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

  • Tert-butyl 2-oxoimidazolidine-1-carboxylate: Specific hazard information is limited, but it should be treated as a potentially harmful chemical. Avoid inhalation, ingestion, and skin contact.[11][12][13][14][15]

  • Boc Anhydride: Flammable liquid and vapor. Causes skin irritation and serious eye damage. May cause an allergic skin reaction and respiratory irritation. Fatal if inhaled.[1]

  • Benzyl chloroformate (Cbz-Cl): Corrosive. Causes severe skin burns and eye damage. Lachrymator. Toxic if inhaled.[16]

  • Fmoc-Cl: Causes severe skin burns and eye damage. Lachrymator.[6][17]

Waste Disposal:

Chemical waste should be disposed of in accordance with local, state, and federal regulations. Due to their reactivity, these reagents and their byproducts require careful handling and disposal.[13][15][18]

Conclusion

Tert-butyl 2-oxoimidazolidine-1-carboxylate presents itself as a potentially valuable alternative to the more common Boc-protection reagents. Its likely increased stability and solid form could offer practical advantages in a laboratory setting. However, the current lack of extensive comparative data and its less established supply chain mean that for most routine applications, particularly on a large scale, di-tert-butyl dicarbonate remains the more cost-effective and well-documented choice for Boc protection.

For researchers and process chemists encountering challenges with Boc anhydride, such as issues with stability or handling, tert-butyl 2-oxoimidazolidine-1-carboxylate is a reagent worth investigating. A small-scale trial to evaluate its performance with a specific substrate is recommended to determine if its potential benefits outweigh the current uncertainties in cost and established protocols.

The choice between Boc, Cbz, and Fmoc protection ultimately depends on the specific requirements of the synthetic route, with orthogonality and deprotection conditions being the primary deciding factors.

References

  • Fmoc-Chloride | CAS 28920-43-6 | P212121 Store. (n.d.). Retrieved March 10, 2026, from [Link]

  • 9-Fluorenylmethoxycarbonyl chloride (Fmoc-Cl), 100 g - Carl ROTH. (n.d.). Retrieved March 10, 2026, from [Link]

  • Benzyl chloroformate from Aladdin Scientific | Biocompare.com. (n.d.). Retrieved March 10, 2026, from [Link]

  • MATERIAL SAFETY DATA SHEET. (n.d.). Retrieved March 10, 2026, from [Link]

  • Di-tert-butyl dicarbonate (Boc Anhydride) | CAS 24424-99-5 | P212121 Store. (n.d.). Retrieved March 10, 2026, from [Link]

  • Di-tert-butyl dicarbonate - Oakwood Chemical. (n.d.). Retrieved March 10, 2026, from [Link]

  • Di Tert Butyl Dicarbonate - 24424-99-5 Latest Price, Manufacturers & Suppliers - IndiaMART. (n.d.). Retrieved March 10, 2026, from [Link]

  • Material Safety Data Sheet - 2-Oxoimidazolidine-4-carboxylic acid - Cole-Parmer. (n.d.). Retrieved March 10, 2026, from [Link]

  • Carbamic acid, tert-butyl ester - Organic Syntheses Procedure. (n.d.). Retrieved March 10, 2026, from [Link]

Sources

Comparative

Advanced Comparison Guide: Orthogonal Deprotection Strategies in Complex Molecule Synthesis

Executive Summary The transition of modern therapeutics from simple linear sequences to complex topologies—such as antibody-drug conjugates (ADCs), lactam-stapled cyclic peptides, and heavily branched macromolecules—dema...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The transition of modern therapeutics from simple linear sequences to complex topologies—such as antibody-drug conjugates (ADCs), lactam-stapled cyclic peptides, and heavily branched macromolecules—demands absolute chemoselectivity during synthesis. The cornerstone of this architectural control is the orthogonal protecting group (OPG) strategy .

Orthogonality is defined as the use of two or more protecting groups that can be selectively removed by distinct chemical mechanisms without affecting the others, regardless of the order of removal[1]. This guide provides an objective, data-driven comparison of the industry-standard orthogonal axes—acid/base, transition metal, and nucleophilic cleavage—and details a self-validating experimental workflow for tri-orthogonal assembly.

Mechanistic Comparison of Orthogonal Dimensions

To successfully engineer a complex molecule, chemists must select protecting groups that operate on entirely independent mechanistic axes.

The Acid/Base Axis (Fmoc / tBu / Boc)

The Fmoc/tBu strategy is the foundation of modern solid-phase peptide synthesis (SPPS). The N-terminal Fmoc group is cleaved via base-catalyzed β -elimination (typically 20% piperidine), while side-chain tBu/Boc groups are removed via strong acidolysis (95% TFA)[2]. Because these mechanisms are mutually exclusive, they form a highly reliable bi-orthogonal system. However, repetitive base exposure can lead to side reactions, such as aspartimide formation, which can severely reduce yields in susceptible sequences[3].

The Transition Metal Axis (Alloc / Allyl)

For side-chain branching or on-resin cyclization, the allyloxycarbonyl (Alloc) or allyl ester groups are introduced. These are entirely stable to both the basic conditions of Fmoc removal and the acidic conditions of tBu/Boc cleavage[4]. Deprotection is achieved via a purely organometallic mechanism: a Pd(0) catalyst coordinates to the allyl π -system, transferring the allyl moiety to a nucleophilic scavenger (e.g., phenylsilane)[4].

The Nucleophilic Axis (Dde / ivDde)

When a third dimension of orthogonality is required—such as for site-specific lipidation or PEGylation—the Dde or ivDde groups are utilized. These vinylogous amides are cleaved by nucleophilic displacement using dilute hydrazine[2]. The ivDde variant is highly preferred over standard Dde in complex syntheses; its bulky isovaleryl group sterically prevents the premature N→N′ migration that can occur during repetitive Fmoc deprotection cycles[5].

Emerging Axes (Electrochemical & CSY)

Recent innovations have introduced novel orthogonal dimensions to overcome the limitations of harsh reagents. The Dmoc group can be removed via constant potential electrochemical oxidation (+1.10 V), offering a highly sustainable and mild alternative that is orthogonal to Fmoc, Boc, Alloc, and Dde[6]. Additionally, Cyanosulfurylides (CSY) have been developed as a stable C–C bond protecting group for aspartic acid. Cleaved quantitatively by electrophilic halogenation (N-Chlorosuccinimide), CSY completely suppresses aspartimide formation, boosting yields in difficult sequences from 8% to 27%[3].

Quantitative Performance Comparison

The following table summarizes the operational parameters, orthogonality profiles, and experimental yields of these strategies.

Protecting GroupCleavage MechanismPrimary ReagentsOrthogonality Profile (Stable to)Typical YieldSide Reactions / Limitations
Fmoc Base-catalyzed β -elimination20% Piperidine in DMFAcid, Pd(0), Nucleophiles>98% per stepAspartimide formation in susceptible sequences[3]
Boc / tBu Acidolysis (Carbocation formation)95% TFABase, Pd(0), Nucleophiles>95% globalRequires carbocation scavengers (TIPS, water)
Alloc / Allyl Pd(0)-catalyzed allylic transferPd(PPh 3​ ) 4​ , PhenylsilaneAcid, Base, Nucleophiles79% - 99%[6]Re-allylation if scavengers are insufficient[4]
ivDde Nucleophilic displacement2% Hydrazine in DMFAcid, Base, Pd(0)>90%Hydrazine can cause trace premature Fmoc cleavage
Dmoc Electrochemical oxidationConstant potential (+1.10 V)Acid, Base, Pd(0), Nucleophiles>85%[6]Requires specialized electrochemical setup[6]
CSY Electrophilic halogenationN-Chlorosuccinimide (NCS)Acid, Base, Pd(0)Quant.[3]Specifically designed for Asp residues[3]

Workflow Visualization

The following workflow illustrates the logical sequence of a tri-orthogonal deprotection strategy used to synthesize a lipidated, lactam-stapled peptide.

OrthogonalDeprotection Start Resin-Bound Peptide (Fmoc, Alloc, ivDde, tBu) FmocDeprot Fmoc Deprotection (20% Piperidine/DMF) Start->FmocDeprot Base-labile Elongation Peptide Elongation (Iterative Coupling) FmocDeprot->Elongation AllocDeprot Alloc Deprotection (Pd(PPh3)4, PhSiH3) Elongation->AllocDeprot Pd(0)-labile Branching Side-Chain Branching (Lactam Cyclization) AllocDeprot->Branching ivDdeDeprot ivDde Deprotection (2% Hydrazine/DMF) Branching->ivDdeDeprot Nucleophile-labile Lipidation On-Resin Lipidation (Fatty Acid Coupling) ivDdeDeprot->Lipidation GlobalCleavage Global Deprotection (95% TFA Cocktail) Lipidation->GlobalCleavage Acid-labile FinalProduct Complex Target Molecule (Lipidated Cyclic Peptide) GlobalCleavage->FinalProduct

Tri-orthogonal deprotection workflow for complex peptide synthesis.

Self-Validating Experimental Protocol: Tri-Orthogonal Assembly

This protocol details the site-specific unmasking of a complex peptide utilizing a self-validating approach. Every deprotection step includes an analytical validation checkpoint to ensure chemical causality and prevent downstream failure.

Step 1: Fmoc Deprotection (Base-Labile Axis)
  • Procedure: Treat the resin with 20% piperidine in DMF for 2 x 5 minutes. Wash thoroughly with DMF and DCM.

  • Causality: Piperidine acts as a mild base to abstract the acidic proton of the fluorenyl ring, initiating a β -elimination mechanism that liberates the N-terminal amine for the next coupling cycle[2].

  • Validation Check: Perform a Kaiser test. A deep blue color confirms the presence of the free primary amine, validating successful deprotection before proceeding to amino acid coupling.

Step 2: Alloc Deprotection (Transition Metal Axis)
  • Procedure: Swell the resin in anhydrous DCM. Add a solution of Pd(PPh 3​ ) 4​ (0.1 eq) and phenylsilane (10 eq) in DCM. Agitate in the dark for 30 minutes under an inert atmosphere.

  • Causality: The Pd(0) catalyst selectively coordinates to the allyl group, forming a π -allyl palladium complex. Phenylsilane is strictly required as an allyl scavenger; without it, the generated allyl carbocation would rapidly re-alkylate the newly freed amine, leading to heterogeneous mixtures and plummeting yields[4].

  • Validation Check: Cleave a micro-aliquot of the resin using 95% TFA and analyze via LC-MS. The mass shift must correspond exactly to the loss of the Alloc group (-84 Da) with an absolute absence of re-allylation (+40 Da) peaks.

Step 3: ivDde Deprotection (Nucleophilic Axis)
  • Procedure: Treat the resin with 2% hydrazine in DMF for 3 x 10 minutes. Wash extensively with DMF.

  • Causality: Hydrazine acts as a strong nucleophile to attack and cleave the ivDde vinylogous amide. We specifically select ivDde over standard Dde because the bulky isovaleryl group sterically hinders premature N→N′ migration during the multiple prior Fmoc deprotection steps, preserving absolute regioselectivity[5].

  • Validation Check: Monitor the UV absorbance of the deprotection effluent at 290 nm (the absorbance maximum of the cleaved indazole byproduct). Deprotection is complete and validated when the absorbance returns to baseline.

Step 4: Global Deprotection and Cleavage (Acid-Labile Axis)
  • Procedure: Treat the fully assembled, functionalized peptide resin with a cleavage cocktail of TFA/TIPS/H 2​ O (95:2.5:2.5) for 2 hours at room temperature.

  • Causality: Concentrated TFA protonates the anchoring solid-phase linkage and all remaining tBu-based protecting groups, generating highly reactive carbocations. Triisopropylsilane (TIPS) and water act as irreversible carbocation scavengers, preventing the alkylation of electron-rich side chains (e.g., Trp, Tyr) during the cleavage process[2].

  • Validation Check: Precipitate the crude peptide in cold diethyl ether, centrifuge, and analyze the pellet via High-Resolution Mass Spectrometry (HRMS) to confirm the exact monoisotopic mass of the fully deprotected target molecule.

References

  • Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - Biopolymers (PubMed).
  • Amino Acid-Protecting Groups - Academia.edu.
  • Orthogonal Electrochemical Amine Deprotection: Toward Sustainable Strategies for Peptide Synthesis - Organic Letters (ACS Public
  • Automated Orthogonal Deprotection of Glu(OAllyl)
  • Automated solid-phase peptide synthesis to obtain therapeutic peptides - Beilstein Journals.
  • Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups - ETH Zurich Research Collection.

Sources

Validation

Methods for determining enantiomeric excess of products from asymmetric synthesis

Determining the enantiomeric excess (ee) of products generated through asymmetric synthesis is a fundamental requirement in modern chemical research and pharmaceutical development. Because the enantiomers of a chiral dru...

Author: BenchChem Technical Support Team. Date: March 2026

Determining the enantiomeric excess (ee) of products generated through asymmetric synthesis is a fundamental requirement in modern chemical research and pharmaceutical development. Because the enantiomers of a chiral drug can exhibit drastically different pharmacological and toxicological profiles, quantifying their ratio with absolute precision is non-negotiable.

As a Senior Application Scientist, I approach chiral analysis not just as a measurement, but as a system of physical chemistry. The method you choose must exploit the subtle energetic or spatial differences between enantiomers. This guide objectively compares the most robust analytical platforms—Chiral Chromatography and Nuclear Magnetic Resonance (NMR) Spectroscopy—detailing the mechanistic causality behind each technique and providing self-validating experimental protocols.

Chiral Chromatography: The Gold Standards (HPLC & SFC)

Chromatographic techniques are the undisputed workhorses for chiral purity determination due to their reliability, high resolution, and wide applicability[1].

Mechanistic Causality

Enantiomers possess identical physical properties in an achiral environment. To separate them, we must introduce a chiral selector. In Chiral High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), this selector is immobilized on the Chiral Stationary Phase (CSP). As the analyte travels through the column, the enantiomers form transient, non-covalent diastereomeric complexes with the CSP. The slight difference in the free energy of formation ( ΔΔG ) of these complexes causes one enantiomer to be retained longer than the other, resulting in separation.

HPLC vs. SFC: A Performance Comparison

While Chiral HPLC is highly versatile and boasts a massive library of established methods, it is often limited by slow diffusion rates and high solvent consumption[1].

Chiral SFC has rapidly overtaken HPLC in high-throughput environments. By replacing the bulk of the liquid mobile phase with supercritical carbon dioxide (CO₂), SFC exploits a fluid that has liquid-like density (providing strong solvating power) but gas-like viscosity and diffusivity. This enables significantly higher linear flow velocities without generating excessive backpressure, reducing analysis times from 30 minutes to under 5 minutes while minimizing toxic solvent waste[2].

Self-Validating Protocol: Chiral SFC/HPLC Workflow

To ensure accuracy, a chromatographic protocol must validate that the detector is not biased toward one enantiomer.

  • Sample Preparation: Dissolve the synthetic product in a solvent compatible with the mobile phase (e.g., methanol or hexane/isopropanol) to a concentration of ~1 mg/mL. Filter through a 0.45 µm PTFE syringe filter to protect the CSP frit.

  • Column Selection: Select a broad-spectrum CSP. Amylose or cellulose-based polysaccharide columns (e.g., Chiralpak AD or OD) successfully resolve >80% of small chiral molecules.

  • Method Scouting (SFC): Run a scout gradient using supercritical CO₂ modified with 10–20% organic solvent (e.g., Methanol with 0.1% diethylamine to suppress peak tailing for basic compounds)[2].

  • System Validation (Critical Step): Before analyzing the asymmetric product, inject a racemic standard . Integrate the peaks to confirm a perfect 50:50 ratio. This validates that no kinetic resolution occurred during sample prep and that the UV/MS detector responds equally to both enantiomers.

  • Quantification: Inject the asymmetric sample. Calculate the enantiomeric excess using the integrated peak areas:

    %ee=(Areamajor​+Areaminor​Areamajor​−Areaminor​​)×100

Nuclear Magnetic Resonance (NMR) Spectroscopy

When chiral columns fail to resolve an analyte, or when rapid, non-destructive reaction monitoring is required, NMR spectroscopy serves as a powerful orthogonal technique[3].

Mechanistic Causality

Because enantiomers are mirror images, their nuclei experience identical magnetic shielding in an achiral solvent, rendering their NMR signals perfectly isochronous (overlapping). To differentiate them, we must convert the enantiomeric mixture into a diastereomeric mixture. This is achieved using Chiral Derivatizing Agents (CDAs) or Chiral Solvating Agents (CSAs)[3].

A CDA, such as Mosher's acid chloride (MTPA-Cl), covalently bonds with the chiral analyte (typically an alcohol or amine). The resulting diastereomers possess distinct three-dimensional geometries. Consequently, their nuclei are exposed to different electronic environments and anisotropic effects, causing their NMR peaks to split (anisochrony)[4].

Self-Validating Protocol: Mosher’s Ester Derivatization

A critical failure point in NMR derivatization is kinetic resolution—where one enantiomer reacts faster with the CDA than the other. If the reaction is stopped prematurely, the resulting diastereomeric ratio will not accurately reflect the original enantiomeric excess.

  • Reaction Setup: To an oven-dried NMR tube, add 10 mg of the chiral alcohol/amine analyte dissolved in 0.5 mL of deuterated pyridine (which acts as both the NMR solvent and the catalytic base).

  • Derivatization: Add 3.0 equivalents of enantiopure (R)-MTPA-Cl. Seal the tube and agitate vigorously.

  • Incubation & Validation: Allow the reaction to proceed at room temperature. Crucial Check: Monitor the reaction via TLC or a quick ¹H-NMR scan to ensure 100% conversion of the starting material. Complete conversion guarantees that kinetic resolution cannot skew the final measurement.

  • Acquisition: Acquire a ¹⁹F-NMR spectrum. Fluorine NMR is highly preferred for Mosher's esters because of its broad chemical shift dispersion and the complete absence of background signals from the analyte framework[5].

  • Analysis: Integrate the split diastereomeric fluorine peaks. The ratio of the integrals directly yields the enantiomeric ratio (er), from which %ee is calculated.

Alternative Techniques: GC and CE

  • Chiral Gas Chromatography (GC): Utilizes cyclodextrin-coated capillary columns. It provides extreme theoretical plate counts (superior resolution) but is strictly limited to volatile, thermally stable analytes[6].

  • Capillary Electrophoresis (CE): Involves adding a chiral selector (like cyclodextrin) directly to the background electrolyte. It requires minuscule sample volumes and offers rapid analysis, making it excellent for high-throughput screening, though it generally exhibits lower run-to-run reproducibility than HPLC[6].

Quantitative Method Comparison

The following table synthesizes the operational parameters of each technique to aid in platform selection.

Analytical ParameterChiral HPLCChiral SFCChiral NMR (CDA)Chiral GCCapillary Electrophoresis (CE)
Separation Mechanism Transient Diastereomeric ComplexesTransient Diastereomeric ComplexesCovalent Diastereomer FormationTransient Diastereomeric ComplexesDifferential Electrophoretic Mobility
Typical Analysis Time 15 – 45 mins2 – 10 mins1 – 2 hours (inc. prep)10 – 30 mins5 – 15 mins
Sample Volatility Req. NoneNoneNoneHigh (Must vaporize)None
Resolution ( Rs​ ) High (>1.5 typical)Very HighModerate to HighExtremely HighHigh
Solvent Consumption High (Toxic organics)Low (Supercritical CO₂)Minimal (Deuterated)None (Carrier Gas)Minimal (Aqueous buffers)
Primary Limitation Long run times; Cost of solventsRequires specialized high-pressure instrumentationRequires reactive functional group (-OH, -NH₂)Analyte must be thermally stableLower reproducibility

Logical Workflows & Mechanistic Visualizations

To streamline your analytical approach, refer to the decision matrix and mechanistic pathways below.

DecisionTree Start Analyze Chiral Product Volatile Is the sample volatile? Start->Volatile GC Chiral GC Volatile->GC Yes Liquid Liquid phase analysis Volatile->Liquid No HighThroughput Need high-throughput? Liquid->HighThroughput NoChrom No Chiral Column? Liquid->NoChrom Alt SFC Chiral SFC HighThroughput->SFC Yes HPLC Chiral HPLC HighThroughput->HPLC No NMR Chiral NMR (CDA/CSA) NoChrom->NMR Derivatize

Decision tree for selecting the optimal enantiomeric excess determination method.

NMRMechanism Enantiomers Enantiomeric Mixture (R) & (S) Isochronous NMR Agent Add Chiral Agent (e.g., Mosher's Acid) Enantiomers->Agent Diastereomers Diastereomers (R,R') & (S,R') Anisochronous NMR Agent->Diastereomers Spectra Integrate Peaks Calculate %ee Diastereomers->Spectra

Mechanistic pathway of Chiral NMR using a Chiral Derivatizing Agent to induce anisochrony.

References

  • Advances in chiral analysis: from classical methods to emerging technologies. Chemical Society Reviews (RSC Publishing).[Link]

  • Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Chromatography Online.[Link]

  • Chiral Reagents for the Determination of Enantiomeric Excess and Absolute Configuration Using NMR Spectroscopy. ResearchGate.[Link]

  • Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. National Institutes of Health (NIH).[Link]

Sources

Comparative

Comparative Guide: Overcoming Metabolic Liabilities with Trifluoromethylcyclopropyl (Cp-CF3) Bioisosteres

Executive Summary The tert-butyl group is a structural cornerstone in medicinal chemistry, prized for its ability to occupy hydrophobic pockets and provide steric shielding. However, its fully sp³-hybridized methyl group...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The tert-butyl group is a structural cornerstone in medicinal chemistry, prized for its ability to occupy hydrophobic pockets and provide steric shielding. However, its fully sp³-hybridized methyl groups present a severe metabolic liability, frequently serving as soft spots for Cytochrome P450 (CYP)-mediated oxidation. This guide objectively compares the traditional tert-butyl group with its modern bioisostere, the trifluoromethylcyclopropyl (Cp-CF3) group, detailing the mechanistic causality behind its enhanced metabolic stability and providing actionable, self-validating experimental protocols for drug development professionals.

Mechanistic Causality: The Vulnerability of tert-Butyl vs. The Cp-CF3 Solution

The Failure of tert-Butyl

The metabolic instability of the tert-butyl group is rooted in its geometry and bond energies. The fully sp³-hybridized methyl carbons are highly susceptible to hydrogen abstraction by the oxyferryl intermediate (Compound I) of CYP enzymes (e.g., CYP3A4, CYP2C8)[1]. This rapid abstraction leads to hydroxylation and subsequent oxidation to carboxylic acids, resulting in high hepatic clearance and truncated in vivo half-lives (1)[1].

The Cp-CF3 Engineering Strategy

To circumvent this liability, the trifluoromethylcyclopropyl (Cp-CF3) group was engineered as a metabolically stable bioisostere (2)[2]. The causality behind its success lies in two fundamental physicochemical modifications:

  • Fluorine Substitution: Replacing vulnerable C-H bonds with highly stable C-F bonds creates an impenetrable steric and electronic shield against direct oxidation[3].

  • Hybridization Shift: The inherent ring strain of the cyclopropyl moiety increases the s-character of the remaining C-H bonds, shifting them toward an sp²-like geometry. This significantly increases the bond dissociation energy, rendering the remaining hydrogens highly resistant to CYP-mediated abstraction[2].

MetabolicLogic cluster_tbu tert-Butyl Pathway (High Clearance) cluster_cp Cp-CF3 Pathway (Metabolic Stability) TBu tert-Butyl Motif (sp3 C-H bonds) Ox CYP450 Oxidation (H-Abstraction) TBu->Ox Clear Rapid Metabolism (Short Half-Life) Ox->Clear Cp Cp-CF3 Bioisostere (C-F & sp2-like C-H) Block Steric & Electronic Block (High Bond Energy) Cp->Block Stable Sustained Exposure (Long Half-Life) Block->Stable

Metabolic pathways comparing tert-butyl susceptibility vs. Cp-CF3 resistance to CYP450 oxidation.

Quantitative Data: Matched-Pair and Physicochemical Comparison

A matched-pair analysis demonstrates the practical impact of this substitution. When the tert-butyl group of the 5α-reductase inhibitor finasteride is replaced with a Cp-CF3 moiety, the in vitro half-life in human liver microsomes (HLM) nearly doubles[2]. Furthermore, recent crystallographic studies have characterized the steric volume of these groups, showing that Cp-CF3 (and the emerging CF3-cyclobutane analogue) effectively mimics the spatial occupation of tert-butyl while modulating lipophilicity (4)[4].

Property / Metrictert-Butyl GroupTrifluoromethylcyclopropyl (Cp-CF3)Trifluoromethylcyclobutyl
Structure -C(CH₃)₃-C(C₂H₄)(CF₃)-C(C₃H₆)(CF₃)
C-H Hybridization Fully sp³ (Highly labile)sp²-like (Increased s-character)sp²-like
CYP450 Vulnerability High (Rapid H-abstraction)Low (C-F bonds block oxidation)Low
Finasteride HLM t1/2​ 63 minutes114 minutesN/A
Steric Volume ~150 ų~155 ų~171 ų
Lipophilicity Impact BaselineSlightly reduced (more hydrophilic)Moderately increased

Self-Validating Experimental Protocol: Microsomal Stability Assay

To empirically verify the metabolic stability of Cp-CF3 analogues compared to their tert-butyl counterparts, a robust in vitro human liver microsomal (HLM) assay is required. This protocol is designed as a self-validating system to ensure data integrity.

Workflow N1 1. Prepare Assay HLM + Test Cpd N2 2. Initiate Add NADPH N1->N2 N3 3. Incubate 37°C Timecourse N2->N3 N4 4. Quench Cold ACN + IS N3->N4 N5 5. Analyze LC-MS/MS N4->N5

Step-by-step workflow for in vitro human liver microsomal (HLM) stability assay.

Step-by-Step Methodology & Causality
  • Preparation: Mix 0.5 mg/mL HLM with 1 µM of the test compound in 100 mM potassium phosphate buffer (pH 7.4).

    • Causality: HLM contains the membrane-bound CYP450 enzymes. The buffer maintains physiological pH, which is critical for optimal enzyme conformation and activity.

  • Pre-incubation: Incubate the mixture at 37°C for 5 minutes.

    • Causality: Ensures temperature equilibration before the reaction starts, preventing kinetic lag in the early time points.

  • Initiation: Add 1 mM NADPH to initiate the reaction.

    • Causality: NADPH provides the essential reducing equivalents required for the CYP450 catalytic cycle (specifically, the reduction of the heme iron).

  • Sampling & Quenching: At specific time points (0, 5, 15, 30, and 60 min), transfer a 50 µL aliquot into 150 µL of cold acetonitrile (ACN) containing an analytical Internal Standard (IS).

    • Causality: Cold ACN instantly denatures the CYP enzymes, halting metabolism exactly at the target time, and precipitates proteins for cleaner LC-MS/MS injection.

  • Analysis: Centrifuge at 4,000 rpm for 15 minutes and analyze the supernatant via LC-MS/MS. Calculate intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ) based on the logarithmic decay of the parent compound.

The Self-Validation Matrix

To ensure trustworthiness, this protocol must be run concurrently with three internal controls:

  • Minus-NADPH Control: Incubate the compound with HLM but substitute NADPH with buffer. Validation: Confirms that any observed degradation is strictly CYP-mediated and not due to chemical instability or non-CYP esterases/amidases.

  • Positive Control (e.g., Verapamil): Run a known high-clearance drug in parallel. Validation: Confirms the microsomes are enzymatically active and the assay conditions are optimal.

  • Internal Standard (IS) Tracking: Added to the quench solution. Validation: Corrects for matrix effects, ion suppression, and injection volume variations during mass spectrometry.

Conclusion & Strategic Recommendations

Replacing a tert-butyl group with a trifluoromethylcyclopropyl (Cp-CF3) moiety is a highly effective, mechanistically sound strategy for overcoming metabolic liabilities in drug discovery[2]. While the substitution slightly alters the steric volume (150 ų vs 155 ų), it preserves the required lipophilic interactions while drastically extending the pharmacokinetic half-life[4]. Drug development professionals should utilize self-validating HLM assays early in the lead optimization phase to quantify the clearance benefits of this bioisosteric swap.

References

  • Metabolically Stable tert-Butyl Replacement. Barnes-Seeman, D., et al. ACS Medicinal Chemistry Letters (2013).
  • Metabolism of t-butyl groups in drugs. Shanu-Wilson, J. Hypha Discovery Blogs (2022).
  • The Influence of Bioisosteres in Drug Design. Meanwell, N.A. Current Topics in Medicinal Chemistry (2018).
  • CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. Gianatassio, R., et al. JACS Au (2024).

Sources

Validation

Assessing the green chemistry metrics of imidazolidinone synthesis routes

An in-depth technical comparison guide designed for researchers, application scientists, and drug development professionals evaluating sustainable methodologies for heterocycle synthesis. Executive Summary Imidazolidinon...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical comparison guide designed for researchers, application scientists, and drug development professionals evaluating sustainable methodologies for heterocycle synthesis.

Executive Summary

Imidazolidinones are highly privileged pharmacophores and serve as cornerstone organocatalysts (e.g., MacMillan catalysts) in asymmetric synthesis (1)[1]. However, traditional synthesis routes rely heavily on toxic carbonylation agents like phosgene, high-pressure CO₂, or massive volumes of volatile organic solvents, leading to unacceptably high Process Mass Intensity (PMI) and Environmental factors (E-factors) (2)[2].

This guide objectively compares two state-of-the-art green alternatives: Heterogeneous Continuous Flow Synthesis and Mechanochemical (Ball Milling) Synthesis . By analyzing their environmental metrics, mechanistic advantages, and validated experimental protocols, we provide a framework for selecting the optimal sustainable route for imidazolidinone production.

Mechanistic Imperatives: Overcoming Traditional Bottlenecks

Traditional batch synthesis of 2-imidazolidinone from ethylenediamine (EDA) often suffers from poor selectivity and high waste generation. For instance, batch reactions of ethylenediamine carbamate (EDA-CA) over CeO₂ catalysts plateau at ~62% yield. The causality behind this limitation is a sequential over-reaction with the EDA solvent, forming the unwanted byproduct N,N′-bis(2-aminoethyl)urea (LU) (3)[3]. Furthermore, conventional cyclization of amino acid amides requires harsh acidic conditions and toxic organic solvents, directly violating green chemistry principles (4)[4].

Route 1: Heterogeneous Continuous Flow Synthesis

By transitioning from a batch reactor to a fixed-bed continuous flow reactor, researchers have drastically altered the reaction kinetics. Pumping EDA-CA through a highly crystallized CeO₂ catalyst bed at 363 K reduces the localized ratio of EDA solvent to the catalyst (3)[3]. Mechanistic Causality: This precise stoichiometric control kinetically starves the secondary reaction pathway, successfully suppressing LU formation and boosting the yield of 2-imidazolidinone to 94% (3)[3]. The flow system operates without external pressurized CO₂, utilizing the chemically absorbed CO₂ within EDA-CA, significantly improving atom economy (5)[5].

Route 2: Mechanochemical (Solvent-Free) Synthesis

Mechanochemistry leverages high-energy mechanical collisions—rather than thermal heating and solvents—to overcome activation barriers. In the synthesis of 4-imidazolidinones via double Michael-type additions, amino acid-derived diamides are milled with K₂CO₃ in a planetary ball mill (6)[6]. Mechanistic Causality: The complete absence of a solvating medium increases the effective concentration of reactants to a theoretical maximum. The solid-state environment restricts conformational flexibility during the transition state, driving extraordinary diastereoselectivity (e.g., >95:5 for the cis-isomer in alanine derivatives) (6)[6]. This route effectively drops the solvent-derived PMI to near zero.

Quantitative Green Chemistry Metrics

The following table synthesizes the experimental data and environmental metrics across the three primary methodologies:

MetricTraditional Batch (Phosgene/Solvent)Continuous Flow (CeO₂ Catalyzed)Mechanochemical (Ball Milling)
Target Yield (%) ~60 - 70%94% 75 - 85%
E-factor > 50 (High waste)< 10< 5
Atom Economy (AE) Low (Phosgene/HCl loss)High (CO₂ incorporation)High (Direct addition)
Process Mass Intensity > 60~ 15~ 5
Reaction Time 12 - 24 hContinuous (Residence < 1h)2 - 3 h
Solvent Requirement High (Toxic Organics)Moderate (EDA Recycled)Zero (Solvent-Free)

Workflow Visualization

SynthesisWorkflows cluster_Flow Continuous Flow Route cluster_Mech Mechanochemical Route F1 EDA-CA + EDA F2 CeO2 Flow Reactor (363 K) F1->F2 Pumped Flow F3 2-Imidazolidinone (94% Yield) F2->F3 High Selectivity M1 Diamide + K2CO3 M2 Ball Mill (30 Hz) M1->M2 Solid-State M3 cis-4-Imidazolidinone (85% Yield) M2->M3 Collision Energy

Logical workflow comparing Continuous Flow and Mechanochemical synthesis routes.

Self-Validating Experimental Protocols

Protocol A: Continuous Flow Synthesis of 2-Imidazolidinone

Reference Standard:3[3]

  • Precursor Generation: Bubble CO₂ into ethylenediamine (EDA) under ambient conditions to quantitatively generate ethylenediamine carbamate (EDA-CA) (5)[5].

  • Reactor Preparation: Pack a stainless-steel fixed-bed reactor with highly crystallized CeO₂ powder. Validate bed uniformity by measuring pressure drop with an inert carrier gas (Ar) prior to liquid introduction.

  • Continuous Processing: Pump the EDA-CA/EDA solution through the CeO₂ bed at a controlled flow rate, maintaining the reactor temperature precisely at 363 K (3)[3].

  • In-Process Validation: Sample the reactor effluent every 30 minutes and analyze via Gas Chromatography (GC). A steady-state conversion must indicate >90% selectivity for 2-imidazolidinone and <5% for the LU byproduct to validate optimal flow rate (3)[3].

  • Isolation: Evaporate the unreacted EDA solvent under reduced pressure (recovering it for subsequent cycles) to yield crystalline 2-imidazolidinone (7)[7].

Protocol B: Mechanochemical Synthesis of cis-4-Imidazolidinones

Reference Standard:6[6]

  • Reagent Loading: In a 15 mL zirconium oxide (ZrO₂) milling jar, combine the amino acid-derived diamide (e.g., alanine-derived, 1.0 mmol), ethynyl benziodoxolone (1.2 mmol), and anhydrous K₂CO₃ (2.0 mmol) (6)[6].

  • Mechanical Activation: Add a single 10 mm ZrO₂ milling ball. Seal the jar tightly to prevent ambient moisture intrusion, which can disrupt the solid-state kinetics.

  • Milling: Operate the planetary ball mill at a frequency of 30 Hz for exactly 2 hours at room temperature (6)[6].

  • In-Process Validation: Extract a 5 mg aliquot of the milled powder, dissolve in CDCl₃, and analyze via ¹H-NMR. Complete disappearance of the diamide starting material signals validates reaction completion.

  • Product Isolation: Wash the crude solid mixture with a minimal volume of ethyl acetate, filter out the inorganic salts, and concentrate the filtrate to yield cis-2-methyl-4-imidazolidinone (78% yield, >95:5 dr) (6)[6].

References

  • Continuous Flow Synthesis of 2-Imidazolidinone from Ethylenediamine Carbamate in Ethylenediamine Solvent over the CeO₂ Catalyst: Insights into Catalysis and Deactivation. ACS Publications.
  • Continuous Flow Synthesis of 2-Imidazolidinone from Ethylenediamine Carbamate in Ethylenediamine Solvent over the CeO₂ Catalyst: Insights into Catalysis and Deactivation. ACS Catalysis.
  • Synthesis of MacMillan imidazolidinones belonging to the 1st, 2nd and 3rd generation. ResearchGate.
  • Synthesis of imidazolidin-2-ones by carbonylation of 1,2-diamines with... ResearchGate.
  • 2-Methyl-5-oxo-1-imidazolidineacetamide For Research. Benchchem.
  • Buy N-(Chloromethylidene)-N-methylmethanaminium chloride | 3724-43-4. Smolecule.
  • CN103497157A - 2-imidazolidone synthesis method. Google Patents.

Sources

Comparative

Cytotoxicity Comparison of Novel Thiazolidinone and Imidazolidinone Derivatives: A Comprehensive Guide for Preclinical Screening

As a Senior Application Scientist specializing in preclinical drug discovery, I frequently evaluate five-membered multiheterocyclic (FMMH) compounds. Among these, thiazolidinones and imidazolidinones stand out as highly...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist specializing in preclinical drug discovery, I frequently evaluate five-membered multiheterocyclic (FMMH) compounds. Among these, thiazolidinones and imidazolidinones stand out as highly privileged scaffolds in oncology. However, deciding which derivative class to advance into in vivo models requires a rigorous understanding of their structural causality, metabolic stability, and cytotoxic mechanisms.

This guide provides an objective, data-driven comparison of these two derivative classes, complete with self-validating experimental protocols to ensure your screening workflows yield trustworthy, reproducible data.

Structural Causality: The Impact of Heteroatom Substitution

The primary structural divergence between these two classes lies at position 1 of the heterocyclic ring. Thiazolidinones contain an endocyclic sulfur atom, whereas imidazolidinones contain a nitrogen atom.

In my experience, this single atom substitution fundamentally dictates the molecule's electronic properties, lipophilicity, and hydrogen-bonding capacity. According to a 1[1], thiazolidinones generally exhibit higher baseline cytotoxicity (following the trend: rhodanines > thiazolidinediones > thiohydantoins > hydantoins). The sulfur atom acts as a metabolic soft spot, often triggering rapid intracellular reactive oxygen species (ROS) generation[2]. Conversely, transitioning to an 3[3] tends to slightly lower broad-spectrum cytotoxicity but can significantly enhance target selectivity, such as specific kinase inhibition.

Comparative Cytotoxicity Profiling

To objectively compare performance, we must look at the half-maximal inhibitory concentration (IC50) across standard human cancer cell lines. The table below synthesizes quantitative data from recent literature, highlighting the potency differences between the two classes.

Compound ClassRepresentative DerivativeTarget Cell LineIC50 / GI50 ValueKey MechanismReference
Thiazolidinone Benzoxazole-linked 4cHepG2 (Liver)0.027 nMApoptosis / VEGFR-24
Thiazolidinone Hybrid 2cMCF-7 (Breast)6.40 μMApoptosis / RNR[[5]]()
Thiazolidinone TZD-5A549 (Lung)~2500 μg/mLROS Generation6
Imidazolidinone 2-thioxo derivative 4HepG2 (Liver)0.017 μMPI3K/AKT Inhibition[[7]]()
Imidazolidinone Imidazothiazole 4cHCT-116 (Colon)18.5 μMEGFR Kinase Inhibition[[8]]()

Data Interpretation: While thiazolidinones can achieve extraordinary potency (e.g., picomolar range for compound 4c), imidazolidinones provide a more controlled, targeted inhibition profile, making them highly attractive for specific pathway targeting.

Mechanistic Pathways of Cytotoxicity

A robust screening program must identify how a compound kills a cell.9[9] predominantly induce cytotoxicity via a ROS-dependent apoptotic pathway. The accumulation of ROS disrupts the mitochondrial membrane potential, leading to Cytochrome c release and subsequent Caspase-3 activation.

Pathway Deriv Multiheterocyclic Derivatives ROS Intracellular ROS Overproduction Deriv->ROS Induces Oxidative Stress Mito Mitochondrial Membrane Depolarization ROS->Mito Disrupts Potential Caspase Caspase-3 Activation Mito->Caspase Cytochrome c Release Apoptosis Programmed Cell Death (Apoptosis) Caspase->Apoptosis Execution Phase

Mechanistic pathway of ROS-mediated apoptosis induced by multiheterocyclic derivatives.

Self-Validating Experimental Methodologies

To ensure trustworthiness, every protocol must be a self-validating system. Below is the optimized workflow and step-by-step methodology I mandate for evaluating these derivatives.

Workflow Synthesis 1. Compound Synthesis Culture 2. Cell Culture (Cancer vs Normal) Synthesis->Culture Treatment 3. Drug Treatment (Dose-Response) Culture->Treatment Assay 4. Multiplex Assays (SRB, Flow Cytometry) Treatment->Assay Analysis 5. Data Analysis (IC50 & Selectivity) Assay->Analysis

Step-by-step experimental workflow for evaluating the cytotoxicity of novel derivatives.

Protocol A: Cell Viability Assessment (SRB Assay)

Causality Check: Why use SRB over the traditional MTT assay? Thiazolidinone derivatives with active thiocarbonyl groups can spontaneously reduce tetrazolium salts, leading to false-positive viability signals. The Sulphorhodamine-B (SRB) assay measures total cellular protein content, bypassing this redox interference[10].

  • Cell Seeding: Seed cancer cells (e.g., HepG2, MCF-7) and a normal fibroblast control (e.g., HFF-1) in 96-well plates at 1×104 cells/well. Rationale: Ensures cells are in the exponential growth phase, maximizing metabolic susceptibility.

  • Compound Treatment: Expose cells to derivatives (1 nM to 100 μM) for 24, 48, and 72 hours. Self-Validation: Always include a 0.1% DMSO vehicle control. If the vehicle control shows >5% cell death, the solvent is skewing the data, and the assay must be repeated.

  • Fixation: Add cold 10% trichloroacetic acid (TCA) and incubate at 4°C for 1 hour to fix the cells in situ.

  • Staining & Quantification: Stain with 0.4% SRB dissolved in 1% acetic acid for 30 minutes. Wash unbound dye, solubilize the bound dye with 10 mM Tris base (pH 10.5), and measure absorbance at 540 nm.

Protocol B: Apoptosis & ROS Quantification (Flow Cytometry)

Causality Check: Reduced viability in the SRB assay does not prove apoptosis. We must differentiate between programmed cell death and non-specific necrosis to validate the drug's mechanism[7].

  • ROS Detection: Incubate treated cells with 10 μM DCFDA for 30 minutes. Rationale: DCFDA is oxidized by ROS into highly fluorescent DCF. Quantifying this establishes the upstream oxidative stress trigger[2].

  • Annexin V/PI Staining: Harvest cells, wash with cold PBS, and resuspend in binding buffer. Double-stain with Annexin V-FITC and Propidium Iodide (PI) for 15 minutes in the dark.

  • Flow Cytometric Analysis: Analyze using a flow cytometer. Self-Validation: A distinct shift to the Annexin V+/PI- quadrant confirms early apoptosis, validating the targeted nature of the cytotoxicity.

Metabolic Stability & Selectivity: The Safety Profile

A critical hurdle in FMMH drug development is metabolic liability. Rhodanines and thiohydantoins often exhibit short half-lives (<30 min) in human liver microsomes because the thiocarbonyl group acts as a P450 recognition motif[1].

Furthermore, while thiazolidinones can be highly potent, they sometimes lack selectivity, indiscriminately affecting normal fibroblasts like 11[6][11]. To counter this, structural tuning—such as transitioning to an imidazolidinone core or introducing electron-donating methoxy groups—can significantly improve the Selectivity Index (SI). In my screening programs, an SI > 3.0 (calculated as IC50 of Normal Cells / IC50 of Cancer Cells) is the strict threshold for advancing a compound to in vivo trials.

References

  • Synthesis, molecular docking studies and cytotoxic screening of certain novel thiazolidinone derivatives substituted with benzothiazole or benzoxazole. JOCPR. URL: [Link]

  • Structural and functional insight into thiazolidinone derivatives as novel candidates for anticancer drug design. Figshare. URL:[Link]

  • Study of novel anticancer 4-thiazolidinone derivatives. PubMed. URL:[Link]

  • Systematic Evaluation of the Metabolism and Toxicity of Thiazolidinone and Imidazolidinone Heterocycles. ACS Publications. URL:[Link]

  • Evaluation of Anticancer and Antibacterial Activity of Four 4-Thiazolidinone-Based Derivatives. PMC. URL:[Link]

  • Imidazothiazole and thiazolidinone based anticancer and anti-inflammatory agents. ResearchGate. URL:[Link]

  • Evaluation of 2-Thioxoimadazolidin-4-one Derivatives as Potent Anti-Cancer Agents. ResearchGate. URL: [Link]

  • Thiazolidinone motif in anticancer drug discovery. SciSpace. URL: [Link]

  • Molecular Hybrids of Thiazolidinone: Bridging Redox Modulation and Cancer Therapy. PMC. URL: [Link]

  • Thiazolidin-4-Ones as Potential Antimicrobial Agents: Experimental and In Silico Evaluation. MDPI. URL:[Link]

  • Design and cytotoxic activity of thiazolidinones via one-pot, three component reaction. Semantic Scholar. URL:[Link]

Sources

Validation

Evaluating tert-butyl 2-oxoimidazolidine-1-carboxylate as a cost-effective chiral reagent

Evaluating tert-Butyl 2-oxoimidazolidine-1-carboxylate Derivatives as Cost-Effective Chiral Auxiliaries: A Comparative Guide Executive Summary: The Scientific Reality of the Scaffold In the landscape of asymmetric synthe...

Author: BenchChem Technical Support Team. Date: March 2026

Evaluating tert-Butyl 2-oxoimidazolidine-1-carboxylate Derivatives as Cost-Effective Chiral Auxiliaries: A Comparative Guide

Executive Summary: The Scientific Reality of the Scaffold

In the landscape of asymmetric synthesis, the demand for scalable, highly stereoselective, and cost-effective chiral reagents is paramount for drug development. While the parent compound tert-butyl 2-oxoimidazolidine-1-carboxylate (CAS 82933-19-5) is an achiral scaffold, its C4- and C5-substituted derivatives—synthesized directly from inexpensive natural amino acids—form a highly privileged class of N-Boc imidazolidin-2-one chiral auxiliaries[1].

Often referred to as Helmchen or Juaristi auxiliaries, these cyclic ureas serve as highly robust alternatives to the industry-standard Evans oxazolidinones[2]. By leveraging the immense steric bulk of the tert-butoxycarbonyl (Boc) group and the chemical stability of the urea linkage, N-Boc imidazolidin-2-ones offer superior rotamer control, higher auxiliary recovery rates, and a significantly lower cost of goods (COGs) for large-scale pharmaceutical manufacturing[3].

Mechanistic Advantage: Causality in Structural Design

To understand why N-Boc imidazolidin-2-ones often outperform oxazolidinones, we must analyze the causality behind their structural design:

  • Urea vs. Carbamate Stability: Evans oxazolidinones rely on a carbamate core. During the nucleophilic cleavage step (to release the final enantiopure product), the carbamate is susceptible to endocyclic cleavage, which destroys the auxiliary and reduces recovery yields. In contrast, the imidazolidin-2-one features a cyclic urea core. Ureas are significantly more resistant to nucleophilic attack than carbamates, directing the nucleophile exclusively to the exocyclic acyl carbonyl and ensuring >90% auxiliary recovery[3].

  • Steric Shielding and Rotamer Control: The addition of the tert-butyl carboxylate (Boc) group at the N1 position is not merely for protection; it is the primary stereocontrolling element. The extreme steric bulk of the Boc group forces the N3-acyl substituent to adopt a highly rigid conformation to minimize dipole-dipole repulsion. Upon enolization with a strong base (e.g., LDA), the system forms a tightly chelated Z-enolate[4]. The C4-substituent (e.g., a benzyl group derived from phenylalanine) completely blocks one face of the enolate, forcing the electrophile to attack from the opposite trajectory with remarkable precision[2].

Quantitative Comparison: Imidazolidin-2-one vs. Oxazolidinone

The following table summarizes the performance metrics of N-Boc imidazolidin-2-ones compared to traditional Evans oxazolidinones in standard asymmetric alkylation workflows.

Performance MetricEvans OxazolidinoneN-Boc Imidazolidin-2-oneMechanistic Rationale
Core Linkage CarbamateCyclic UreaUreas provide enhanced chemical stability during harsh cleavage conditions.
Precursor Source Chiral Amino AlcoholsChiral Amino AcidsAmino acids are significantly cheaper and more abundant than their reduced alcohol counterparts.
Typical Diastereomeric Ratio (dr) > 95:5> 98:2The N1-Boc group provides superior steric repulsion compared to the oxazolidinone oxygen, tightening the transition state[4].
Auxiliary Recovery Rate 80% – 85%> 90%Resistance to endocyclic nucleophilic cleavage preserves the auxiliary intact[3].
Cost Efficiency (Scale-up) ModerateHighLower precursor costs and higher recycling rates drastically reduce COGs in multi-kilogram syntheses.

Experimental Workflow: Asymmetric Alkylation Protocol

The following self-validating protocol details the use of a tert-butyl (4S)-4-benzyl-2-oxoimidazolidine-1-carboxylate auxiliary for the enantioselective synthesis of a chiral carboxylic acid.

Phase 1: N-Acylation (Substrate Attachment)
  • Preparation: Dissolve the chiral N-Boc imidazolidin-2-one (1.0 equiv) in anhydrous THF under an inert argon atmosphere. Cool the system to -78 °C.

  • Deprotonation: Dropwise add n-BuLi (1.05 equiv, 2.5 M in hexanes). Causality: The low temperature prevents side reactions and ensures quantitative deprotonation of the N3 proton.

  • Acylation: Introduce the desired acyl chloride (1.1 equiv) slowly. Stir for 30 minutes at -78 °C, then warm to room temperature.

  • Validation: Quench with saturated NH₄Cl. Extract with EtOAc. Confirm complete acylation via TLC (UV active) and ¹H NMR (shift of the N-H proton signal).

Phase 2: Stereoselective Alkylation
  • Enolization: Dissolve the N-acylated auxiliary in anhydrous THF at -78 °C. Add LDA (1.1 equiv) dropwise to generate the rigid lithium Z-enolate[2]. Stir for 1 hour.

  • Electrophilic Attack: Add the alkyl halide (e.g., benzyl bromide, 3.0 equiv). Causality: The excess electrophile drives the reaction to completion, while the C4-benzyl group of the auxiliary physically blocks the Re-face, forcing Si-face attack.

  • Validation: Quench with glacial acetic acid at -78 °C to prevent epimerization. Purify via flash chromatography. Analyze the crude mixture via chiral HPLC to validate the diastereomeric ratio (expected >98:2)[3].

Phase 3: Cleavage and Recovery
  • Hydrolysis: Dissolve the alkylated product in a 3:1 mixture of THF/H₂O at 0 °C. Add LiOH (2.0 equiv) and 30% H₂O₂ (4.0 equiv). Causality: The peroxide increases the nucleophilicity of the hydroxide (alpha effect), allowing for rapid cleavage of the exocyclic carbonyl without attacking the stable cyclic urea core.

  • Separation: Quench with Na₂SO₃ to destroy excess peroxide. Extract the aqueous layer with CH₂Cl₂ to recover the intact N-Boc imidazolidin-2-one auxiliary (>90% yield).

  • Product Isolation: Acidify the aqueous layer to pH 2 with 1M HCl and extract with EtOAc to isolate the enantiopure carboxylic acid.

Workflow Visualization

G A Chiral Amino Acid (Low Cost Precursor) B Reduction & Cyclization (Urea Formation) A->B C Boc Protection (tert-butyl 2-oxoimidazolidine -1-carboxylate derivative) B->C D N-Acylation (Substrate Attachment) C->D E Stereoselective Enolization & Alkylation D->E F Nucleophilic Cleavage (Product Release) E->F G Enantiopure Product F->G H Recovered Auxiliary (>90% Yield) F->H H->D Recycled

Workflow of asymmetric synthesis using N-Boc imidazolidin-2-one chiral auxiliaries.

References

  • Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones.MDPI.
  • Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary.Williams College Chemistry.
  • Synthesis of 1,2,3-Triazolium Ionic Liquid-Supported Chiral Imidazolidinones and Their Application in Asymmetric Alkylation Reaction.MDPI.
  • Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based Asymmetric Aldol Reactions.Journal of the American Chemical Society.

Sources

Comparative

A Researcher's Guide to Confirming Product Formation with ESI-MS During Reaction Monitoring

For researchers, scientists, and professionals in drug development, the ability to accurately and efficiently monitor the progress of a chemical reaction is paramount. Real-time analysis ensures optimal reaction conditio...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and professionals in drug development, the ability to accurately and efficiently monitor the progress of a chemical reaction is paramount. Real-time analysis ensures optimal reaction conditions, maximizes yield, and confirms the formation of the desired product. Among the arsenal of analytical techniques available, Electrospray Ionization Mass Spectrometry (ESI-MS) has emerged as a powerful tool for in-situ reaction monitoring. This guide provides an in-depth comparison of ESI-MS with other techniques, supported by experimental data and protocols, to empower you in making informed decisions for your research.

The Power of "Soft" Ionization in Reaction Analysis

At its core, ESI-MS is a "soft" ionization technique, meaning it can generate ions from molecules in solution with minimal fragmentation.[1][2] This is a crucial advantage when monitoring chemical reactions, as it allows for the direct observation of reactants, intermediates, and products in their intact forms. The process involves creating a fine spray of charged droplets from the reaction mixture. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the formation of gas-phase ions that are then analyzed by the mass spectrometer.[3] This gentle process preserves the molecular integrity of the compounds of interest, providing a clear snapshot of the reaction's progress.[4]

One of the most significant advantages of ESI-MS is its high sensitivity, capable of detecting analytes at femtomole to attomole levels.[4] This sensitivity is invaluable for identifying and tracking low-concentration intermediates that may be critical to understanding the reaction mechanism. Furthermore, ESI-MS can be directly coupled with liquid chromatography (LC-ESI-MS), enabling the separation of complex mixtures before mass analysis, which is particularly useful in fields like proteomics and metabolomics.[4][5]

A Comparative Look: ESI-MS vs. Alternative Techniques

While ESI-MS offers significant advantages, it's essential to understand its performance in the context of other common reaction monitoring techniques. The choice of method often depends on the specific requirements of the reaction, including the nature of the analytes, the need for quantitative data, and available instrumentation.

Analytical Method Principle Speed Cost Expertise Required Quantitative Capability Sample Preparation
ESI-MS Soft ionization of molecules in solution followed by mass-to-charge ratio analysis.[3]Very Fast (real-time to minutes)[6]HighModerate to HighGood (with internal standards)[7]Minimal (direct infusion) to Moderate (with LC)
Thin-Layer Chromatography (TLC) Differential partitioning of components between a stationary and mobile phase.[8]Very Fast (minutes)[8]LowLowSemi-quantitative[8]Minimal[8]
Gas Chromatography-Mass Spectrometry (GC-MS) Separation by boiling point and partitioning with a carrier gas, followed by mass analysis.[9]Fast (minutes to <1 hr)[8]HighModerate to HighExcellent[8]Moderate (dissolution, possible derivatization)[8][10]
Nuclear Magnetic Resonance (NMR) Spectroscopy Exploits the magnetic properties of atomic nuclei to provide detailed structural information.[9]Moderate to Slow (minutes to hours)Very HighHighExcellentMinimal to Moderate

Key Considerations:

  • For rapid, qualitative assessments of reaction progress at a low cost, TLC is an invaluable tool. [8]

  • For volatile compounds and when excellent quantitative data and structural confirmation are needed, GC-MS is a superior choice. [8][11] However, it may require derivatization for non-volatile or thermally labile compounds.[10]

  • NMR provides unparalleled structural detail but is generally less sensitive and slower than MS-based methods. [9]

  • ESI-MS shines in its ability to provide real-time or near real-time data with high sensitivity for a wide range of polar and non-volatile compounds without the need for derivatization. [3][10]

Experimental Protocol: Real-Time Reaction Monitoring with ESI-MS

This protocol outlines a general procedure for monitoring a chemical reaction in real-time using direct infusion ESI-MS.

Objective: To monitor the formation of a product by observing the decrease in reactant signal and the increase in product signal over time.

Materials:

  • Mass spectrometer equipped with an ESI source.

  • Syringe pump for direct infusion.

  • Reaction vessel.

  • Appropriate solvents for the reaction and for ESI-MS analysis (e.g., methanol, acetonitrile, water).[12]

  • Reactants and any necessary catalysts or reagents.

Procedure:

  • Initial MS Setup and Optimization:

    • Prepare a standard solution of the expected product and the starting material.

    • Infuse the standard solutions directly into the mass spectrometer to determine their respective mass-to-charge ratios (m/z) and optimize the ESI source parameters (e.g., capillary voltage, cone voltage, desolvation gas flow, and temperature) for maximum signal intensity.[13][14]

  • Reaction Initiation:

    • In the reaction vessel, combine the reactants to initiate the chemical reaction.

    • Start a timer to track the reaction progress.

  • Real-Time Monitoring:

    • Continuously draw a small aliquot of the reaction mixture using the syringe pump and infuse it directly into the ESI-MS.[6]

    • Set the mass spectrometer to acquire data in full scan mode over the m/z range that includes the reactants, expected intermediates, and the final product.

    • Alternatively, for higher sensitivity and quantitative analysis, use selected ion monitoring (SIM) or multiple reaction monitoring (MRM) to track the specific m/z values of interest.[7][15]

  • Data Analysis:

    • Plot the ion intensity of the reactant(s) and product(s) as a function of time.

    • The decrease in the reactant's signal intensity and the concurrent increase in the product's signal intensity confirm the progress of the reaction and the formation of the desired product.

Below is a conceptual workflow for this process:

ESI_MS_Reaction_Monitoring cluster_prep 1. Preparation & Optimization cluster_reaction 2. Reaction cluster_monitoring 3. Real-Time Monitoring cluster_analysis 4. Data Analysis Reactant_Std Reactant Standard MS_Opt Optimize MS Parameters Reactant_Std->MS_Opt Product_Std Product Standard Product_Std->MS_Opt Reaction_Vessel Initiate Reaction Syringe_Pump Syringe Pump Reaction_Vessel->Syringe_Pump Continuous Sampling ESI_Source ESI Source Syringe_Pump->ESI_Source Mass_Analyzer Mass Analyzer ESI_Source->Mass_Analyzer Detector Detector Mass_Analyzer->Detector Data_System Data Acquisition & Processing Detector->Data_System Plot Intensity vs. Time Plot Data_System->Plot SN2_Reaction_Monitoring cluster_reactants Reactants cluster_product Product cluster_ms ESI-MS Monitoring Reactant1 Alkyl Halide (R-X) Intermediate Transition State [Nu---R---X]⁻ Reactant1->Intermediate Reaction Progress MS_Reactant1 Monitor m/z of R-X Reactant1->MS_Reactant1 Reactant2 Nucleophile (Nu⁻) Reactant2->Intermediate Reaction Progress MS_Reactant2 Monitor m/z of Nu⁻ Reactant2->MS_Reactant2 Product Product (R-Nu) MS_Product Monitor m/z of R-Nu Product->MS_Product Intermediate->Product Formation

Sources

Safety & Regulatory Compliance

Safety

Tert-butyl 2-oxoimidazolidine-1-carboxylate proper disposal procedures

The proper handling and disposal of tert-butyl 2-oxoimidazolidine-1-carboxylate (a Boc-protected nitrogen heterocycle) requires strict adherence to chemical segregation protocols. Because this compound features an acid-l...

Author: BenchChem Technical Support Team. Date: March 2026

The proper handling and disposal of tert-butyl 2-oxoimidazolidine-1-carboxylate (a Boc-protected nitrogen heterocycle) requires strict adherence to chemical segregation protocols. Because this compound features an acid-labile tert-butoxycarbonyl (Boc) protecting group, improper disposal can lead to dangerous gas evolution, container pressurization, and severe environmental contamination.

This guide provides drug development professionals and laboratory scientists with field-proven, self-validating protocols for the safe operational handling, spill response, and disposal of this compound.

Chemical Profile & Hazard Assessment

Before executing any disposal protocol, it is critical to understand the physicochemical properties that dictate the compound's waste classification. Tert-butyl 2-oxoimidazolidine-1-carboxylate is a non-halogenated organic compound.

Table 1: Quantitative Data and Hazard Profile

PropertyValueCausality / Operational Impact
Chemical Name Tert-butyl 2-oxoimidazolidine-1-carboxylateN/A
CAS Number 82933-19-5Unique identifier for SDS and waste manifesting [1].
Molecular Formula C 8​ H 14​ N 2​ O 3​ Contains no halogens; dictates segregation into non-halogenated waste streams [2].
Molecular Weight 186.21 g/mol Used for stoichiometric calculations during deprotection.
GHS Hazards H302, H315, H319, H335Harmful if swallowed; causes skin/eye/respiratory irritation [1]. Mandates standard PPE.
Waste Category Non-halogenated organic solidRequires incineration; mixing with halogens exponentially increases disposal costs [3].
The Mechanistic Danger of the Boc Group

The fundamental hazard in disposing of Boc-protected amines lies in their reactivity with acids. The Boc group is highly acid-labile. If solid tert-butyl 2-oxoimidazolidine-1-carboxylate is inadvertently disposed of in an acidic waste carboy, it will undergo spontaneous deprotection. This reaction releases isobutylene gas and carbon dioxide [4]. In a sealed waste container, this rapid gas evolution can cause catastrophic pressurization and container rupture.

Immediate Spill Response Methodology

In the event of a solid spill on the benchtop or floor, execute the following self-validating cleanup protocol to minimize aerosolized dust and respiratory exposure [5].

Step-by-Step Spill Cleanup Protocol:

  • Isolate and Ventilate: Immediately restrict access to the spill area. Ensure the laboratory fume hood sashes are open to maximize ambient air turnover.

  • Don Appropriate PPE: Equip standard safety goggles, a lab coat, and nitrile gloves. If the spill is large and dust generation is visible, a fitted N95 or P100 particulate respirator is required [5].

  • Dry Containment (Self-Validating Step):

    • Action: Use a dedicated chemical spill brush and dustpan to gently sweep the solid.

    • Validation: Do not use water or solvents at this stage. Adding solvent can dissolve the compound, expanding the contamination footprint and driving it into porous surfaces.

  • Primary Containerization: Transfer the swept solid into a wide-mouth, high-density polyethylene (HDPE) container. Secure the lid.

  • Secondary Decontamination: Once the bulk solid is removed, wipe the affected surface with a disposable towel dampened with a mild solvent (e.g., ethanol or isopropanol), followed by soap and water. Place the contaminated towels into the same solid waste container.

Step-by-Step Disposal Procedures

Laboratory workflows typically generate two distinct waste streams involving this compound: the unused/expired solid chemical, and the liquid effluent generated after removing the Boc group during synthesis. Proper segregation is the cardinal rule of chemical waste management[3].

Protocol A: Disposal of Unused or Expired Solid Chemical

Solid tert-butyl 2-oxoimidazolidine-1-carboxylate must be treated as Non-Halogenated Organic Solid Waste [6].

  • Waste Segregation: Verify that the waste contains no fluorine, chlorine, bromine, or iodine. Halogenated solvents require high-temperature incineration with specialized scrubbers to prevent the release of toxic dioxins and acidic gases [3]. Mixing this compound with halogenated waste will unnecessarily trigger these expensive disposal requirements.

  • Containerization: Place the solid into a chemically compatible, leak-proof container (HDPE or glass).

  • Defacing and Labeling: If using the original vendor bottle, triple-rinse it with methanol (collecting the rinsate as liquid organic waste), and completely deface the original label. Apply a standardized "Hazardous Waste" label, explicitly writing "Tert-butyl 2-oxoimidazolidine-1-carboxylate (Non-Halogenated Solid)."

  • Institutional Pickup: Transfer the sealed container to your designated Satellite Accumulation Area (SAA). The waste must ultimately be routed to an authorized incinerator equipped with an afterburner and a flue gas scrubber [5].

Protocol B: Disposal of Deprotection Reaction Waste

In synthetic workflows, the Boc group is typically cleaved using strong acids like Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) in methanol [4]. This creates a highly hazardous, corrosive liquid waste stream.

  • Identify the Effluent: The waste stream will contain the deprotected imidazolidinone, residual TFA/HCl, tert-butanol, and dissolved isobutylene. Note: TFA is highly toxic to aquatic life and is practically non-degradable in the environment [4].

  • Active Venting (Critical Step): Because the deprotection reaction may continue to slowly evolve CO 2​ and isobutylene gas, the initial collection vessel must utilize a vented cap to prevent pressure accumulation.

  • Controlled Neutralization (Self-Validating):

    • Action: Before transferring to the final bulk waste carboy, slowly add the acidic effluent to a larger volume of saturated sodium bicarbonate (NaHCO 3​ ) solution in an ice bath.

    • Validation: Monitor the pH using indicator paper. Once the bubbling (CO 2​ evolution) ceases and the pH stabilizes between 6 and 8, the neutralization is complete.

  • Final Routing: Once neutralized, the liquid can be safely deposited into the standard "Mixed Organic Solvent Waste" carboy.

Waste Segregation & Compatibility Workflow

To prevent cross-contamination and dangerous chemical incompatibilities, follow the decision matrix below when routing tert-butyl 2-oxoimidazolidine-1-carboxylate waste.

WasteRouting Start Tert-butyl 2-oxoimidazolidine- 1-carboxylate Waste Decision1 Is the waste solid/unused or reaction mixture? Start->Decision1 Solid Solid / Unused Chemical Decision1->Solid Yes (Solid) Reaction Reaction Mixture (e.g., Boc-deprotection) Decision1->Reaction No (Liquid/Mix) NonHalo Route to: Non-Halogenated Organic Solid Waste Solid->NonHalo CheckAcid Does it contain strong acids (e.g., TFA/HCl)? Reaction->CheckAcid AcidicWaste Route to: Acidic Organic Hazardous Waste (Vent!) CheckAcid->AcidicWaste Yes (TFA/HCl present) NeutralWaste Route to: Mixed Organic Solvent Waste CheckAcid->NeutralWaste No (Neutralized)

Workflow for the proper segregation and disposal of Boc-protected imidazolidinone waste streams.

References

  • National Center for Biotechnology Information (PMC). (n.d.). Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them. Retrieved from[Link]

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Tert-butyl 2-oxoimidazolidine-1-carboxylate
Reactant of Route 2
Reactant of Route 2
Tert-butyl 2-oxoimidazolidine-1-carboxylate
© Copyright 2026 BenchChem. All Rights Reserved.